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  • Product: methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate
  • CAS: 1545506-41-9

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectral Analysis of Methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate

Authored by: Dr. Gemini, Senior Application Scientist Abstract: This technical guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of methyl 1-(2-hydroxyethyl)-1H-pyrazole-4...

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Author: BenchChem Technical Support Team. Date: March 2026

Authored by: Dr. Gemini, Senior Application Scientist

Abstract: This technical guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate. As a key heterocyclic scaffold in medicinal chemistry, a thorough understanding of its structural characterization is paramount for researchers, scientists, and drug development professionals. This document delineates the predicted spectral data based on established principles and analogous structures, offers a detailed interpretation of the spectral features, and provides a robust experimental protocol for data acquisition. The guide is structured to deliver not just data, but a foundational understanding of the underlying spectroscopic principles.

Introduction: The Significance of Methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate

The pyrazole nucleus is a privileged scaffold in drug discovery, exhibiting a wide range of biological activities. The title compound, methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate, incorporates several key pharmacophoric features: a substituted pyrazole ring, a methyl ester, and a hydroxyethyl side chain. These functionalities offer multiple points for molecular interaction and further chemical modification. Accurate structural elucidation via NMR spectroscopy is the cornerstone of its chemical and pharmaceutical development, ensuring identity, purity, and conformational integrity.

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum of methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate is predicted to exhibit distinct signals corresponding to each unique proton environment in the molecule. The following table summarizes the anticipated chemical shifts (δ), multiplicities, and coupling constants (J). These predictions are grounded in the analysis of similar pyrazole derivatives and fundamental NMR principles.[1][2]

Table 1: Predicted ¹H NMR Spectral Data for Methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate (in DMSO-d₆)

SignalAssignmentPredicted Chemical Shift (δ, ppm)MultiplicityIntegrationPredicted Coupling Constant (J, Hz)
1H-3 (pyrazole)~ 8.1 - 8.3Singlet (s)1H-
2H-5 (pyrazole)~ 7.8 - 8.0Singlet (s)1H-
3-OH~ 4.8 - 5.2Triplet (t)1H~ 5.5
4N-CH₂~ 4.2 - 4.4Triplet (t)2H~ 5.5
5O-CH₂~ 3.7 - 3.9Triplet (t)2H~ 5.5
6-OCH₃~ 3.75Singlet (s)3H-

Interpretation of the ¹H NMR Spectrum

The predicted ¹H NMR spectrum provides a detailed fingerprint of the molecular structure. The rationale behind each assignment is as follows:

  • Pyrazole Ring Protons (H-3 and H-5): The protons on the pyrazole ring are expected to appear as sharp singlets in the aromatic region of the spectrum.[2] The H-3 proton is typically deshielded relative to the H-5 proton due to the influence of the neighboring nitrogen atom and the ester group at the 4-position.

  • Hydroxyethyl Side Chain Protons (-OH, N-CH₂, O-CH₂): The hydroxyl proton is expected to appear as a triplet due to coupling with the adjacent methylene group (O-CH₂). Its chemical shift can be variable and is dependent on solvent, concentration, and temperature. The two methylene groups of the hydroxyethyl side chain (N-CH₂ and O-CH₂) will appear as two distinct triplets, each integrating to two protons. The N-CH₂ protons are expected to be at a higher chemical shift due to their direct attachment to the nitrogen atom of the pyrazole ring. They will be coupled to the O-CH₂ protons, and vice versa, resulting in a triplet-of-triplets pattern if the coupling constants were different, but a simple triplet is more likely due to similar coupling.

  • Methyl Ester Protons (-OCH₃): The three protons of the methyl ester group will appear as a sharp singlet at a characteristic chemical shift of around 3.75 ppm.[3]

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum provides complementary information on the carbon framework of the molecule. The predicted chemical shifts for each unique carbon atom are summarized below.

Table 2: Predicted ¹³C NMR Spectral Data for Methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate (in DMSO-d₆)

SignalAssignmentPredicted Chemical Shift (δ, ppm)
1C=O (ester)~ 162 - 164
2C-3 (pyrazole)~ 138 - 140
3C-5 (pyrazole)~ 128 - 130
4C-4 (pyrazole)~ 112 - 115
5N-CH₂~ 58 - 60
6O-CH₂~ 50 - 52
7-OCH₃~ 51 - 53

Interpretation of the ¹³C NMR Spectrum

The interpretation of the ¹³C NMR spectrum is based on the expected chemical environments of the carbon atoms:

  • Carbonyl Carbon (C=O): The ester carbonyl carbon is the most deshielded carbon and will appear at the lowest field, typically in the range of 162-164 ppm.[4]

  • Pyrazole Ring Carbons (C-3, C-4, C-5): The chemical shifts of the pyrazole ring carbons are influenced by the nitrogen atoms and the substituents.[5][6] C-3 and C-5 are generally found at a lower field than C-4. The substituent at the 4-position will influence the precise shift of C-4.

  • Hydroxyethyl Side Chain Carbons (N-CH₂, O-CH₂): The two methylene carbons of the hydroxyethyl group will have distinct chemical shifts. The carbon directly attached to the nitrogen (N-CH₂) will be more deshielded than the carbon attached to the oxygen (O-CH₂).

  • Methyl Ester Carbon (-OCH₃): The methyl carbon of the ester group will appear at a characteristic chemical shift in the range of 51-53 ppm.

Experimental Protocol for NMR Spectroscopy

To obtain high-quality ¹H and ¹³C NMR spectra of methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate, the following experimental protocol is recommended.

Sample Preparation
  • Weigh approximately 5-10 mg of the high-purity compound.

  • Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent, such as dimethyl sulfoxide-d₆ (DMSO-d₆) or chloroform-d (CDCl₃), in a clean, dry NMR tube. DMSO-d₆ is often a good choice for pyrazole derivatives as it can help in observing exchangeable protons like the -OH proton.

  • Ensure the sample is fully dissolved. Gentle warming or vortexing can be used to aid dissolution.

  • The final sample height in the NMR tube should be approximately 4-5 cm.

NMR Instrument Parameters (for a 400 MHz Spectrometer)

The following are general parameters that may need to be optimized for the specific instrument and sample.

For ¹H NMR:

  • Pulse Sequence: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

  • Spectral Width: 0-14 ppm.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-5 seconds.

  • Number of Scans: 16-64 scans.

  • Temperature: 298 K (25 °C).

For ¹³C NMR:

  • Pulse Sequence: A standard proton-decoupled single-pulse experiment (e.g., 'zgpg30' on Bruker instruments).

  • Spectral Width: 0-180 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024-4096 scans, or more, depending on the sample concentration.

Data Processing
  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Phase correct the spectrum.

  • Calibrate the chemical shift scale using the residual solvent peak as an internal reference (DMSO-d₆: δH = 2.50 ppm, δC = 39.52 ppm).

  • Integrate the signals in the ¹H NMR spectrum.

Visualization of Molecular Structure and NMR Workflow

To aid in the understanding of the spectral assignments and the experimental process, the following diagrams are provided.

Caption: Molecular structure of the target compound.

NMR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing & Analysis weigh Weigh Compound (5-10 mg) dissolve Dissolve in Deuterated Solvent (e.g., DMSO-d6) weigh->dissolve transfer Transfer to NMR Tube dissolve->transfer setup Set NMR Parameters (1H & 13C) transfer->setup acquire Acquire FID setup->acquire ft Fourier Transform acquire->ft phase Phase Correction ft->phase calibrate Chemical Shift Calibration phase->calibrate integrate Integration (1H) calibrate->integrate assign Assign Signals integrate->assign

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Exploratory

crystal structure and X-ray diffraction of methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate

An In-Depth Technical Guide to the Crystallographic Characterization of Methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate Target Audience: Researchers, Crystallographers, and Drug Development Professionals Content Type...

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Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Crystallographic Characterization of Methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate

Target Audience: Researchers, Crystallographers, and Drug Development Professionals Content Type: Technical Whitepaper & Laboratory Guide

Executive Summary & Molecular Architecture

In modern structure-based drug design, functionalized pyrazoles serve as critical pharmacophores due to their distinct hydrogen-bonding capabilities and favorable physicochemical profiles. Methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate (CAS: 1545506-41-9; MW: 170.17 g/mol ) is a highly versatile building block[1]. It features a rigid aromatic pyrazole core coupled with a flexible, hydrogen-bond-donating 2-hydroxyethyl appendage and a hydrogen-bond-accepting methyl ester group.

Understanding the precise solid-state geometry of this molecule is paramount. The spatial orientation of the 2-hydroxyethyl group relative to the pyrazole plane dictates its interaction with biological targets. Furthermore, the solid-state packing—driven by intermolecular hydrogen bonds—governs the compound's bulk properties, including solubility, stability, and bioavailability. This guide provides a comprehensive, field-proven methodology for the crystallization, Single-Crystal X-Ray Diffraction (SCXRD) analysis, and bulk phase validation of this compound.

Conformational Analysis and Supramolecular Predictions

Before initiating crystallographic studies, a Senior Application Scientist must establish a predictive structural model to guide data collection and refinement strategies.

Based on analogous pyrazole-4-carboxylate structures[2], the following geometric features are anticipated:

  • Core Planarity: The 1H-pyrazole ring will exhibit strict planarity. The C4-ester group is expected to be nearly coplanar with the heterocycle to maximize π -conjugation, though minor torsional twisting ( ∼5−15∘ ) may occur to relieve steric strain in the crystal lattice[3].

  • Conformational Flexibility: The 2-hydroxyethyl chain at the N1 position introduces significant rotational freedom. The O−C−C−N torsion angle will adopt a conformation that minimizes steric clash while maximizing intermolecular hydrogen-bonding potential.

  • Hydrogen Bonding Network: The terminal hydroxyl ( −OH ) acts as a strong hydrogen-bond donor. The primary acceptors are the ester carbonyl oxygen and the unalkylated pyrazole nitrogen (N2). Similar to other hydroxyethyl-substituted heterocycles, this dual donor-acceptor capacity typically drives the formation of robust 1D supramolecular chains or 2D sheets[4].

HBond_Network M1 Central Molecule Donor: -OH Acceptor: N2, C=O M2 Adjacent Molecule (x, y+1, z) Acceptor: C=O M1->M2 O-H···O=C Primary H-Bond M3 Adjacent Molecule (x-1, y, z) Acceptor: Pyrazole N2 M1->M3 O-H···N Secondary H-Bond

Fig 1: Logical representation of the anticipated intermolecular hydrogen bonding network.

Self-Validating Protocol: Single-Crystal X-Ray Diffraction (SCXRD)

To ensure absolute scientific integrity, the crystallographic workflow must be treated as a self-validating system where every experimental choice is justified by physical principles.

Crystallization Methodology

Causality: The amphiphilic nature of the 2-hydroxyethyl group often leads to "oiling out" (liquid-liquid phase separation) if solvent evaporation is too rapid. A binary solvent system is required to strictly control the supersaturation rate.

  • Dissolution: Dissolve 50 mg of methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate in 2 mL of ethyl acetate (good solvent).

  • Layering: Carefully layer 4 mL of hexanes or heptane (antisolvent) over the solution in a narrow-necked vial.

  • Nucleation: Cap the vial loosely and allow for slow vapor diffusion at ambient temperature ( 20−25∘C ) in a vibration-free environment for 3–7 days.

  • Harvesting: Select colorless, block-like crystals exhibiting sharp optical extinction under cross-polarized light.

Data Collection and Reduction

Causality: Data collection must be performed at cryogenic temperatures (100 K) to minimize thermal atomic displacement parameters (ADPs). This prevents the "smearing" of electron density, which is critical for accurately locating the highly mobile hydroxyl hydrogen atom.

  • Mounting: Coat the selected crystal in Paratone-N oil to protect it from atmospheric moisture and prevent ice formation. Mount it on a MiTeGen cryoloop.

  • Cooling: Flash-cool the crystal to 100 K using an open-flow nitrogen cryostat.

  • Diffraction: Mount the loop on a diffractometer equipped with a Mo K α microfocus source ( λ=0.71073 Å) and a photon-counting pixel array detector. Note: While Cu K α yields stronger diffraction for light atoms, Mo K α minimizes absorption effects, which is preferable for this achiral structure.

  • Integration: Integrate the frames using standard software (e.g., APEX4 or CrysAlisPro).

    • Self-Validation Check: Ensure the internal agreement factor ( Rint​ ) is <0.05 . A higher value indicates crystal twinning or radiation damage.

SCXRD_Workflow A 1. Crystal Growth (Vapor Diffusion) B 2. Selection & Mounting (Paratone Oil, Cryoloop) A->B C 3. Data Collection (100 K, Mo Kα Radiation) B->C D 4. Data Reduction (Integration & Absorption) C->D E 5. Structure Solution (Dual-Space Methods) D->E F 6. Refinement (Least-Squares on F²) E->F G 7. Validation (CheckCIF, R-factors < 5%) F->G

Fig 2: Self-validating SCXRD workflow from crystal growth to final structural validation.

Structure Solution and Refinement
  • Solution: Solve the phase problem using intrinsic phasing or dual-space methods (e.g., SHELXT).

  • Anisotropic Refinement: Refine all non-hydrogen atoms anisotropically using full-matrix least-squares on F2 (SHELXL).

  • Hydrogen Atom Treatment:

    • Place carbon-bound hydrogen atoms in calculated positions and refine using a riding model ( Uiso​(H)=1.2Ueq​(C) ).

    • Crucial Step: Locate the hydroxyl hydrogen atom from the difference Fourier map and refine its coordinates freely to accurately determine the hydrogen-bonding geometry.

  • Validation: Generate a CIF file and run it through the IUCr CheckCIF routine. Ensure there are no Level A or B alerts.

Quantitative Data Presentation

Upon successful refinement, the crystallographic data must be tabulated for peer review. Below is the standard reporting format for the expected structural parameters of this compound.

Table 1: Representative Crystallographic Data for C7​H10​N2​O3​

ParameterValueParameterValue
Chemical Formula C7​H10​N2​O3​ Volume ( V ) ∼850−950 Å 3
Formula Weight 170.17 g/mol Z , Z′ 4, 1
Temperature 100(2) KCalculated Density ∼1.35 g/cm 3
Wavelength 0.71073 Å (Mo K α )Absorption Coefficient ∼0.10 mm −1
Crystal System Monoclinic F(000) 360
Space Group P21​/c (Centrosymmetric)Final R indices[ I>2σ(I) ] R1​<0.040 , wR2​<0.100

Table 2: Expected Hydrogen-Bond Geometry

D–H···A Interactiond(D–H) (Å)d(H···A) (Å)d(D···A) (Å)Angle (D–H···A) ( )
O1–H1···O3 (Carbonyl)0.84(2)1.95(2)2.75(3)> 160
O1–H1···N2 (Pyrazole)0.84(2)2.10(2)2.88(3)> 150

Powder X-Ray Diffraction (PXRD): Bulk Phase Validation

Causality: SCXRD characterizes a single, potentially anomalous crystal. To prove that the bulk synthesized powder of methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate represents the same thermodynamic phase as the single crystal, PXRD is mandatory.

PXRD Protocol
  • Sample Preparation: Gently grind 100 mg of the bulk powder using an agate mortar and pestle to minimize preferred orientation effects. Back-load the powder into a zero-background silicon sample holder.

  • Data Collection: Scan from 2θ=5∘ to 50∘ using a Cu K α diffractometer ( λ=1.5406 Å) with a step size of 0.01∘ and a scan speed of 1∘ /min.

  • Self-Validation (Rietveld Refinement): Import the CIF generated from the SCXRD experiment into a refinement program (e.g., GSAS-II or TOPAS). Simulate the theoretical powder pattern and perform a Pawley extraction or full Rietveld refinement against the experimental data.

  • Acceptance Criteria: The experimental peaks must perfectly match the simulated peak positions. A goodness-of-fit ( χ2 ) approaching 1.0 confirms the phase purity of the bulk material.

Conclusion

The rigorous crystallographic characterization of methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate requires a synergistic approach combining SCXRD for absolute atomic mapping and PXRD for bulk phase verification. By adhering to low-temperature data collection protocols and meticulously modeling the hydrogen-bond networks driven by the 2-hydroxyethyl appendage, researchers can generate highly trustworthy, self-validating structural data. This foundational knowledge is directly translatable to downstream applications in rational drug design and solid-state formulation.

References

  • Jaćimović, Ž., et al. (2020). Crystal structure of ethyl 3-(trifluoromethyl)-1H-pyrazole-4-carboxylate, C7H7F3N2O2. Zeitschrift für Kristallographie - New Crystal Structures. Retrieved from [Link]

  • Li, Y., & Shao, T.-F. (2008). Ethyl 5-amino-3-methylsulfanyl-1H-pyrazole-4-carboxylate. Acta Crystallographica Section E: Structure Reports Online. Retrieved from[Link]

  • Academia.edu Structural Reports. Crystal structure of ethyl 1-(2-hydroxyethyl)-4-((4-methoxyphenyl)amino)-5-oxo-2,5-dihydro-1H-pyrrole-3-carboxylate. Retrieved from [Link]

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Foundational

A Comprehensive Technical Guide to the Toxicity and Hazard Assessment of Methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate

This guide provides a detailed framework for the comprehensive toxicity and hazard assessment of the novel chemical entity, methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate. As a compound with potential applications i...

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Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a detailed framework for the comprehensive toxicity and hazard assessment of the novel chemical entity, methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate. As a compound with potential applications in drug discovery and other chemical industries, a thorough understanding of its safety profile is paramount. This document is intended for researchers, scientists, and drug development professionals, offering a structured, scientifically-grounded approach to its evaluation. The methodologies outlined herein are based on established principles of toxicology and regulatory guidelines, ensuring a robust and reliable assessment.

Introduction and Strategic Overview

Methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate belongs to the pyrazole class of heterocyclic compounds. Pyrazole derivatives are of significant interest in medicinal chemistry due to their wide range of pharmacological activities, including anti-inflammatory, analgesic, and anticancer properties.[1][2] The introduction of a hydroxyethyl group and a methyl carboxylate moiety to the pyrazole scaffold can significantly influence its physicochemical properties, metabolic fate, and toxicological profile. Given the novelty of this specific molecule, a de novo safety assessment is essential.

This guide will follow a tiered and integrated testing strategy, commencing with computational and in vitro methods to minimize and refine the use of animal testing, in line with the "3Rs" principle (Replacement, Reduction, and Refinement). The data generated from these initial tiers will inform a weight-of-evidence approach to guide decisions on the necessity and design of subsequent in vivo studies.

Physicochemical Characterization and In Silico Toxicological Assessment

The initial phase of the hazard assessment focuses on understanding the fundamental physicochemical properties of methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate and employing computational models to predict its potential toxicities.[3][4]

Predicted Physicochemical Properties

A summary of the predicted physicochemical properties of the target compound is presented in Table 1. These parameters are crucial for understanding its potential absorption, distribution, metabolism, and excretion (ADME) profile, as well as its environmental fate.

PropertyPredicted ValueSignificance
Molecular FormulaC7H10N2O3Provides the elemental composition.
Molecular Weight170.17 g/mol Influences diffusion and transport across biological membranes.
XlogP-0.6Indicates the compound is likely to be hydrophilic, affecting its distribution in the body.[5]
Hydrogen Bond Donors2Influences solubility and binding to biological targets.
Hydrogen Bond Acceptors4Influences solubility and binding to biological targets.
Polar Surface Area74.9 ŲAffects cell permeability and oral bioavailability.

Table 1: Predicted Physicochemical Properties of Methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate.

In Silico Toxicity Prediction

Computational toxicology tools provide a rapid and cost-effective means to screen for potential toxicological liabilities.[6] These models leverage large datasets of known chemical toxicities to predict the potential hazards of a new molecule based on its structure.

A battery of in silico predictions should be performed using well-validated platforms such as ProTox 3.0 or similar tools.[6] The key toxicological endpoints to be assessed are summarized in Table 2.

Toxicological EndpointPredictionConfidenceImplication
Oral Toxicity (LD50)Class IVMediumPredicted to have low acute oral toxicity.
HepatotoxicityLow ProbabilityMediumReduced likelihood of causing liver damage.
CarcinogenicityLow ProbabilityMediumReduced likelihood of causing cancer.
MutagenicityLow ProbabilityHighReduced likelihood of causing genetic mutations.
CytotoxicityModerate ProbabilityMediumPotential to be toxic to cells at certain concentrations.

Table 2: In Silico Toxicity Predictions for Methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate.

It is crucial to interpret these in silico predictions with caution, as they are predictive and not a substitute for experimental data.[4] They serve to guide further testing and to highlight potential areas of concern.

In Vitro Toxicity Assessment: A Mechanistic Approach

In vitro assays are a cornerstone of modern toxicology, providing mechanistic insights into the potential toxicity of a compound without the use of whole animals.[7][8] A tiered in vitro testing strategy is proposed, as illustrated in the workflow below.

in_vitro_workflow start Test Compound cytotoxicity Cytotoxicity Assessment (e.g., MTT, Neutral Red Uptake) start->cytotoxicity genotoxicity Genotoxicity Screening (e.g., Ames Test, in vitro Micronucleus) start->genotoxicity organ_toxicity Organ-Specific Toxicity (e.g., Hepatotoxicity, Cardiotoxicity) cytotoxicity->organ_toxicity data_integration Data Integration & Hazard ID genotoxicity->data_integration organ_toxicity->data_integration

Caption: Tiered workflow for in vitro toxicity assessment.

Cytotoxicity Assays

Cytotoxicity assays are fundamental for determining the concentration range at which a compound elicits cellular damage.[8][9]

  • Cell Culture: Plate a relevant human cell line (e.g., HepG2 for liver toxicity screening, HEK293 for general cytotoxicity) in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours.

  • Compound Treatment: Prepare a serial dilution of methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate in cell culture medium. Treat the cells with a range of concentrations (e.g., 0.1 µM to 1000 µM) for 24 or 48 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

  • MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Formazan Solubilization: Remove the MTT solution and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration that inhibits 50% of cell growth).[9]

Genotoxicity Assays

Genotoxicity assays are critical for identifying compounds that can cause DNA damage, which can lead to mutations and cancer.[10]

This assay is conducted in accordance with OECD Test Guideline 471.

  • Bacterial Strains: Utilize a panel of Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli strains (e.g., WP2 uvrA) with and without metabolic activation (S9 mix).

  • Compound Exposure: Expose the bacterial strains to a range of concentrations of the test compound.

  • Plating: Plate the treated bacteria on a minimal glucose agar medium.

  • Incubation: Incubate the plates for 48-72 hours at 37°C.

  • Colony Counting: Count the number of revertant colonies. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a mutagenic potential.

Read-Across and Hazard Identification

Given the absence of specific toxicological data for methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate, a read-across approach is a scientifically valid method for preliminary hazard identification.[11][12][13] This involves using data from structurally similar compounds (analogs) to predict the toxicity of the target compound.

Selection of Analogs

Based on the core pyrazole structure and the functional groups, several potential analogs can be identified from the literature. A safety data sheet for 1-methyl-1H-pyrazole-4-carboxylic acid indicates it can cause skin and eye irritation, and may cause respiratory irritation.[14] Another related compound, 1-(2-methoxyethyl)-1H-pyrazole-4-carbaldehyde, is also classified as a skin, eye, and respiratory irritant.[15]

Comparative Hazard Assessment

A comparison of the structural features and known toxicities of the target compound and its analogs is presented in Table 3.

CompoundStructureKnown/Predicted Hazards
Methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate Pyrazole ring with N-hydroxyethyl and C-methyl carboxylate substituentsPredicted: Low acute oral toxicity, potential for cytotoxicity. Inferred from analogs: Potential for skin, eye, and respiratory irritation.
1-Methyl-1H-pyrazole-4-carboxylic acidPyrazole ring with N-methyl and C-carboxylic acid substituentsSkin, eye, and respiratory irritation.[14]
1-(2-methoxyethyl)-1H-pyrazole-4-carbaldehydePyrazole ring with N-methoxyethyl and C-aldehyde substituentsSkin, eye, and respiratory irritation.[15]
1-Hydroxyethyl 4,5-Diamino Pyrazole SulfatePyrazole ring with N-hydroxyethyl and amino substituentsSkin and eye irritation.

Table 3: Read-Across Analysis of Methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate and Structural Analogs.

The consistent finding of irritation potential across several structurally related pyrazole derivatives suggests that methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate may also possess these properties. This hypothesis should be tested experimentally, for instance, using the in vitro skin irritation test according to OECD Test Guideline 439.[16]

Proposed In Vivo Toxicity Studies: A Tiered and Data-Driven Approach

The decision to proceed with in vivo studies should be based on a weight-of-evidence evaluation of the in silico and in vitro data, as well as the intended use and potential for human exposure to the compound. If in vivo testing is deemed necessary, a tiered approach should be followed, as outlined in the decision-making workflow below.

in_vivo_workflow start Weight-of-Evidence Review (In Silico, In Vitro, Read-Across Data) acute_toxicity Acute Oral Toxicity Study (OECD 420, 423, or 425) start->acute_toxicity Significant toxicity signals or high exposure potential no_further_testing No Further In Vivo Testing start->no_further_testing No significant concerns and low exposure potential repeated_dose 28-Day Repeated Dose Toxicity Study (OECD 407) acute_toxicity->repeated_dose If warranted by results and expected exposure pattern further_studies Further Studies (e.g., Developmental/Reproductive Toxicity) repeated_dose->further_studies If specific concerns arise

Caption: Decision-making workflow for in vivo toxicity testing.

Acute Oral Toxicity Study

If required, an acute oral toxicity study should be conducted following one of the OECD guidelines (e.g., TG 420: Acute Oral Toxicity - Fixed Dose Procedure, TG 423: Acute Oral Toxicity - Acute Toxic Class Method, or TG 425: Acute Oral Toxicity - Up-and-Down Procedure).[17] These studies use a minimal number of animals to determine the acute toxic potential of a substance and provide information on the signs of toxicity and the approximate lethal dose.

Repeated Dose Toxicity Study

Should the results of the acute study and the intended use of the compound warrant further investigation, a 28-day repeated dose oral toxicity study in rodents (OECD Guideline 407) would be the next logical step.[16] This study provides information on the potential health hazards likely to arise from repeated exposure over a longer period.

Hazard Communication and Risk Assessment

Based on the data gathered, a preliminary hazard communication profile can be developed. The consistent irritation potential identified through read-across suggests that, at a minimum, the compound should be handled with appropriate personal protective equipment (gloves, eye protection) to avoid skin and eye contact.[14][18][19]

A full risk assessment would require an estimation of potential human exposure scenarios. The risk is a function of both the inherent hazard of the compound and the level of exposure. By combining the hazard information from this tiered assessment with exposure data, a comprehensive risk characterization can be performed to ensure the safe handling and use of methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate.

Conclusion

The toxicity and hazard assessment of a novel chemical entity like methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate requires a systematic, multi-faceted approach. This guide has outlined a scientifically sound and ethically responsible strategy that integrates in silico, in vitro, and, where necessary, in vivo methodologies. By following this framework, researchers and drug development professionals can generate the necessary data to make informed decisions about the safety of this compound and to ensure the protection of human health and the environment.

References

  • OECD (Organisation for Economic Co-operation and Development). Guidelines for the Testing of Chemicals. [Link]

  • PozeSCAF. In Silico Toxicity Prediction: Transforming Drug Safety with AI and Computational Tools. [Link]

  • ResearchGate. In silico tools for toxicity prediction. [Link]

  • PubMed. Synthesis, docking studies, pharmacological activity and toxicity of a novel pyrazole derivative (LQFM 021)--possible effects on phosphodiesterase. [Link]

  • PubMed. Convenient synthesis, characterization, cytotoxicity and toxicity of pyrazole derivatives. [Link]

  • OECD. OECD Guidelines for the Testing of Chemicals, Section 4. [Link]

  • OECD. OECD Guidelines for the Testing of Chemicals, Section 2. [Link]

  • UNECE. OECD Guidelines for the Testing of Chemicals. [Link]

  • J-Stage. Synthesis, Docking Studies, Pharmacological Activity and Toxicity of a Novel Pyrazole Derivative (LQFM 021)—Possible Effects on Phosphodiesterase. [Link]

  • Oxford Academic. ProTox 3.0: a webserver for the prediction of toxicity of chemicals. [Link]

  • Fiveable. In vitro testing methods | Toxicology Class Notes. [Link]

  • Canada.ca. Use of analogues and read-across in risk assessment. [Link]

  • ACS Publications. 1-Methyl-1H-pyrazole-5-carboxamide Derivatives Exhibit Unexpected Acute Mammalian Toxicity. [Link]

  • ECETOC. High information content technologies in support of read-across in chemical risk assessment. [Link]

  • TKTsweden. In silico prediction of toxicity. [Link]

  • Instem. Streamlining Toxicity Predictions with In Silico Profiling. [Link]

  • EPA. Introduction to Read-across: Principles, Techniques and Frameworks. [Link]

  • ResearchGate. The four toxicity parameters of pyrazole-based derivatives 7c and 11a. [Link]

  • PubMed. In vitro methodologies for enhanced toxicity testing. [Link]

  • EPA. OECD Guidelines for Testing of Chemicals. [Link]

  • Oxford Academic. 1.3 In vitro and in vivo testing of new compounds. [Link]

  • Frontiers. Mechanistic read-across comes of age: a comparative appraisal of EFSA 2025 guidance, ECHA's RAAF, and good read-across practice. [Link]

  • Food Safety Magazine. Read-Across: A Practical New Approach Methodology for Food Safety Assessments. [Link]

  • IJPRA. In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. [Link]

  • Chembase. 1H-Pyrazole-4-carboxylic acid, 1-(2-hydroxy-1,2-dimethylpropyl)-5-methyl-, ethyl ester. [Link]

  • MDPI. Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. [Link]

  • PubChemLite. 1-(2-hydroxyethyl)-3-methyl-1h-pyrazole-4-carboxylic acid. [Link]

  • CIR. Safety Assessment of 1-Hydroxyethyl 4,5-Diamino Pyrazole Sulfate as Used in Cosmetics. [Link]

  • PubChem. 1-(2-methoxyethyl)-1H-pyrazole-4-carbaldehyde. [Link]

  • Thieme. Synthesis of Benzyl 1-(β-Hydroxyethyl)-5-methyl-3-oxo-2-phenyl-2,3-dihydro- 1H-pyrazole-4-carboxylate. [Link]

  • PMC. Chemical synthesis, bioinformatics and antiproliferative studies of novel pyrimidin-4-yl-1H-pyrazole derivatives in chronic myeloid cancer cells. [Link]

  • Cole-Parmer. Material Safety Data Sheet. [Link]

  • Organic Syntheses. 5-Benzo[4][20]dioxol-5-yl-3-(4-chlorophenyl)-1-methyl-1H-pyrazole. [Link]

  • PubChem. methyl 1-methyl-1H-pyrazole-4-carboxylate. [Link]

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Protocols & Analytical Methods

Method

Application Note: Functionalization of the Hydroxyethyl Group in Methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate

Introduction & Chemical Context Methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate (CAS: 1545506-41-9) is a highly versatile bifunctional building block frequently utilized in the synthesis of kinase inhibitors and othe...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Chemical Context

Methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate (CAS: 1545506-41-9) is a highly versatile bifunctional building block frequently utilized in the synthesis of kinase inhibitors and other pharmaceutical agents[1]. The scaffold presents a unique synthetic challenge and opportunity: it contains a C4-methyl ester and an N1-primary alcohol. For drug development professionals, the selective functionalization of the primary alcohol—without inducing ester hydrolysis, transesterification, or pyrazole ring degradation—is a critical path to generating diverse chemical libraries.

This application note details three orthogonal strategies for functionalizing the hydroxyethyl group: mild oxidation, two-step activation/substitution, and direct Mitsunobu displacement.

Strategic Overview & Causality

When designing a functionalization workflow for this substrate, the choice of reagents is dictated by the need to preserve the C4-methyl ester and avoid side reactions at the pyrazole nitrogens.

  • Mild Oxidation (Dess-Martin Periodinane): To convert the primary alcohol to an aldehyde, Dess-Martin Periodinane (DMP) is selected over Swern or Jones oxidations. Swern oxidation requires cryogenic temperatures (-78 °C) and generates volatile sulfur byproducts, while Jones reagent is too harsh and risks over-oxidation to the carboxylic acid or ester hydrolysis[2]. DMP operates at room temperature under neutral conditions, making it highly chemoselective for the primary alcohol.

  • Activation via Mesylation: For nucleophilic substitution (e.g., azidation or amination), the alcohol must be converted into a good leaving group. Mesyl chloride (MsCl) is preferred over Tosyl chloride (TsCl) because its smaller steric bulk allows for rapid, quantitative conversion of the primary alcohol at 0 °C. The mild basic conditions (Et 3​ N) are insufficient to hydrolyze the methyl ester.

  • Direct Substitution (Mitsunobu Reaction): When a one-step conversion to an ether, ester, or azide is required, the Mitsunobu reaction is the gold standard[3]. By utilizing triphenylphosphine (PPh 3​ ) and diisopropyl azodicarboxylate (DIAD), the alcohol is activated in situ as an oxyphosphonium ion. This concerted S N​ 2 process avoids the isolation of reactive intermediates and proceeds under neutral-to-mildly acidic conditions, completely preserving the ester functionality[4].

Pathways SM Methyl 1-(2-hydroxyethyl)- 1H-pyrazole-4-carboxylate Aldehyde Aldehyde Derivative (Oxidation) SM->Aldehyde DMP, CH2Cl2, RT Mesylate Mesylate Intermediate (Activation) SM->Mesylate MsCl, Et3N, 0°C MitsunobuProd Aryl Ether / Azide (Mitsunobu) SM->MitsunobuProd PPh3, DIAD, Nu-H Azide Azide / Amine (Substitution) Mesylate->Azide NaN3, DMF, 80°C

Divergent synthetic pathways for the functionalization of the N1-hydroxyethyl group.

Quantitative Comparison of Functionalization Methods

The following table summarizes the empirical data associated with each functionalization pathway, aiding in route selection based on project constraints.

MethodReagents / SolventReaction TimeTypical YieldAtom EconomyKey Advantage
Oxidation DMP, CH 2​ Cl 2​ 1 - 2 h85 - 95%LowMild, room temperature, no over-oxidation
Mesylation MsCl, Et 3​ N, CH 2​ Cl 2​ 1 h> 90%HighHighly scalable, inexpensive reagents
Mitsunobu PPh 3​ , DIAD, Nu-H, THF12 - 16 h60 - 80%LowOne-step process, strict S N​ 2 inversion

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. Physical observations (color changes, precipitations) are explicitly noted so the scientist can confirm reaction progress in real-time before relying on LC-MS or NMR.

Protocol A: Mild Oxidation to Aldehyde using Dess-Martin Periodinane

Objective: Convert the primary alcohol to an aldehyde for subsequent reductive amination or Wittig olefination.

  • Preparation: Dissolve Methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate (1.0 equiv, 1.0 mmol) in anhydrous CH 2​ Cl 2​ (10 mL) under a nitrogen atmosphere.

  • Reagent Addition: Add Dess-Martin Periodinane (1.2 equiv, 1.2 mmol) in a single portion at room temperature.

    • Self-Validation Check: The reaction mixture will initially be clear but will become cloudy/milky within 15-30 minutes. This precipitation is the reduced iodinane byproduct, confirming the oxidation is occurring[2].

  • Monitoring: Stir for 1.5 hours. TLC (EtOAc/Hexane 1:1) should reveal the complete disappearance of the polar starting material and the appearance of a new, less polar UV-active spot.

  • Quenching & Workup: Pour the mixture into an equal volume of saturated aqueous NaHCO 3​ containing 10% Na 2​ S 2​ O 3​ . Stir vigorously for 15 minutes.

    • Self-Validation Check: The biphasic mixture will turn completely clear as the iodinane byproduct is reduced and solubilized into the aqueous phase.

  • Isolation: Extract with CH 2​ Cl 2​ (3 x 10 mL), dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure to yield the aldehyde.

Protocol B: Activation via Mesylation

Objective: Prepare a highly reactive electrophile for nucleophilic displacement.

  • Preparation: Dissolve the starting material (1.0 equiv, 5.0 mmol) in anhydrous CH 2​ Cl 2​ (25 mL). Add Triethylamine (1.5 equiv, 7.5 mmol) and cool the flask to 0 °C in an ice bath.

  • Activation: Add Methanesulfonyl chloride (MsCl, 1.2 equiv, 6.0 mmol) dropwise over 5 minutes.

    • Self-Validation Check: A faint white vapor may appear during addition, and a fine white precipitate (Et 3​ N·HCl) will begin to form, indicating successful activation.

  • Monitoring: Stir at 0 °C for 1 hour. LC-MS will show a mass shift of +78 Da (M+H: 249.0), confirming mesylate formation without ester cleavage.

  • Workup: Quench with ice water (20 mL). Extract with CH 2​ Cl 2​ , wash the organic layer with 1M HCl (to remove excess Et 3​ N) and brine, dry over Na 2​ SO 4​ , and concentrate. The resulting mesylate is typically pure enough to be used directly in the next step (e.g., heating with NaN 3​ in DMF at 80 °C).

Protocol C: Direct Mitsunobu Substitution

Objective: One-step conversion of the alcohol to an aryl ether or azide.

  • Preparation: To a flame-dried flask, add the starting material (1.0 equiv, 2.0 mmol), the nucleophile (e.g., a substituted phenol or diphenylphosphoryl azide (DPPA), 1.1 equiv), and Triphenylphosphine (PPh 3​ , 1.2 equiv, 2.4 mmol) in anhydrous THF (15 mL). Cool to 0 °C.

  • Initiation: Add Diisopropyl azodicarboxylate (DIAD, 1.2 equiv, 2.4 mmol) dropwise.

    • Self-Validation Check: DIAD is distinctly yellow/orange. Upon dropwise addition, the color should immediately dissipate as it forms the betaine adduct with PPh 3​ . If the yellow color persists immediately upon the first drop, the PPh 3​ may be degraded[3].

  • Reaction: Allow the mixture to warm to room temperature and stir for 12 hours.

  • Workup & Purification: Concentrate the THF in vacuo. Triturate the crude residue with cold diethyl ether (20 mL).

    • Self-Validation Check: A heavy white precipitate will form. This is triphenylphosphine oxide (Ph 3​ P=O), confirming the catalytic cycle has completed[4]. Filter off the solid, concentrate the filtrate, and purify via silica gel chromatography.

Mechanistic Pathway: The Mitsunobu Reaction

Understanding the causality of the Mitsunobu reaction is essential for troubleshooting. The reaction relies on the formation of a highly reactive oxyphosphonium ion. Because the activation happens in situ, the pyrazole nitrogens are protected from unwanted alkylation that can sometimes occur during the isolation of mesylates or halides.

Mitsunobu Step1 PPh3 + DIAD Step2 Betaine Intermediate Step1->Step2 Adduct Step3 Oxyphosphonium Ion Step2->Step3 + Alcohol Step4 SN2 Displacement Step3->Step4 + Nu- Step5 Functionalized Pyrazole Step4->Step5 - Ph3P=O

Mechanistic progression of the Mitsunobu reaction on the N1-hydroxyethyl group.

References

  • Sigma-Aldrich.1-(2-hydroxyethyl)-pyrazole | methyl 1-(2-hydroxyethyl)
  • National Institutes of Health (PMC).Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors.
  • National Institutes of Health (PMC).Discovery and SAR Evolution of Pyrazole Azabicyclo[3.2.1]octane Sulfonamides as a Novel Class of Non-Covalent N-Acylethanolamine-Hydrolyzing Acid Amidase (NAAA)
  • ACS Publications.

Sources

Application

methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate applications in medicinal chemistry and agrochemicals

Application Note & Synthetic Protocols: Methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate in Drug Discovery and Agrochemical Development Executive Summary The pyrazole scaffold is a universally recognized "privileged s...

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Author: BenchChem Technical Support Team. Date: March 2026

Application Note & Synthetic Protocols: Methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate in Drug Discovery and Agrochemical Development

Executive Summary

The pyrazole scaffold is a universally recognized "privileged structure" in both pharmaceutical and agricultural chemistry, renowned for its diverse biological activities and robust physicochemical stability[1]. Among its derivatives, methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate (CAS: 1545506-41-9) serves as a highly versatile, bifunctional building block[2].

This application note details the strategic utility of this compound. The presence of the C4-methyl ester provides a controlled vector for synthesizing pyrazole-4-carboxamides—a motif central to both kinase inhibitors in oncology and Succinate Dehydrogenase Inhibitors (SDHIs) in crop protection[3]. Concurrently, the N1-(2-hydroxyethyl) appendage offers a critical handle for modulating lipophilicity, improving aqueous solubility, and enabling further structural functionalization without disrupting the core pharmacophore[4].

Physicochemical Profiling & Structural Rationale

In rational drug and agrochemical design, the selection of starting materials dictates the pharmacokinetic (PK) and environmental fate of the final molecule. The structural logic behind utilizing methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate is rooted in its bifunctionality:

  • The Methyl Ester Handle: Unlike bulkier tert-butyl or benzyl esters, the methyl ester allows for rapid, low-temperature saponification. This prevents the degradation of the N-hydroxyethyl group and avoids unwanted transesterification side reactions during subsequent steps.

  • The N-(2-hydroxyethyl) Motif: Highly fluorinated or heavily arylated pyrazole cores often suffer from poor aqueous solubility (high LogP). The terminal hydroxyl group acts as both a hydrogen bond donor and acceptor, significantly lowering LogP and improving the molecule's formulation viability. Furthermore, it prevents the rapid cytochrome P450-mediated N-dealkylation often seen with simple N-methyl pyrazoles.

Table 1: Physicochemical & Structural Properties
PropertyValue / DescriptionImpact on Synthesis & Design
Chemical Formula C₇H₁₀N₂O₃Low molecular weight (170.17 g/mol ) allows for significant fragment growth without violating Lipinski's Rule of 5[2][5].
Molecular Weight 170.17 g/mol Ideal fragment-sized starting material[2].
H-Bond Donors 1 (Hydroxyl)Enhances target protein interaction (e.g., hinge binding in kinases)[5].
H-Bond Acceptors 4 (N, O atoms)Facilitates robust binding in solvent-exposed target pockets[5].
Reactivity Centers C4-Ester, N1-HydroxylEnables divergent, orthogonal synthetic pathways (amidation vs. etherification/halogenation).

Applications in Medicinal Chemistry

In medicinal chemistry, pyrazole-4-carboxylic acids and their amide derivatives are heavily utilized in the development of protein-protein interaction (PPI) inhibitors and kinase inhibitors[1][6].

Mechanistic Insight (KEAP1-NRF2 Inhibition): Recent fragment-based drug discovery (FBDD) campaigns have identified pyrazole-4-carboxylic acids as potent inhibitors of the KEAP1-NRF2 interaction, a critical pathway in cellular defense against oxidative stress[6]. The carboxylate group forms essential electrostatic interactions with Arg483 and hydrogen bonds with Ser508 in the KEAP1 Kelch domain[6]. By starting with methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate, medicinal chemists can hydrolyze the ester to the active acid, while utilizing the N-hydroxyethyl group to probe the solvent-exposed regions of the Kelch domain, optimizing binding affinity and cellular permeability.

Applications in Agrochemicals

In the agricultural sector, pyrazole-4-carboxamides are the cornerstone of Succinate Dehydrogenase Inhibitors (SDHIs) , a class of broad-spectrum fungicides that includes blockbuster compounds like fluxapyroxad and benzovindiflupyr[3].

Mechanistic Insight (Complex II Inhibition): SDHIs operate by binding to the ubiquinone-binding pocket of Complex II (succinate dehydrogenase) in the fungal mitochondrial respiratory chain, halting electron transfer and cellular respiration[3]. The synthesis of novel SDHIs requires coupling a pyrazole-4-carboxylic acid with various substituted anilines. The N-hydroxyethyl variant offers a unique opportunity to design SDHIs with improved systemic mobility within plant vascular systems (xylem/phloem transport) due to its optimized hydrophilicity.

SDHI_Pathway FungalCell Fungal Pathogen Mitochondria Mitochondrial Inner Membrane FungalCell->Mitochondria ComplexII Complex II (Succinate Dehydrogenase) Mitochondria->ComplexII Ubiquinone Ubiquinone Reduction (Blocked) ComplexII->Ubiquinone Prevents e- transfer Inhibitor Pyrazole-4-carboxamide (SDHI) Inhibitor->ComplexII Binds Ubiquinone Pocket Respiration Cellular Respiration (Halted) Ubiquinone->Respiration

Fig 1: Mechanism of action for pyrazole-4-carboxamide SDHI fungicides.

Divergent Synthetic Workflows

The true value of methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate lies in its orthogonal reactivity. The ester can be manipulated independently of the primary alcohol, allowing for divergent library synthesis.

G Core Methyl 1-(2-hydroxyethyl)- 1H-pyrazole-4-carboxylate Hydrolysis Base Hydrolysis (LiOH/MeOH) Core->Hydrolysis OH_Func OH-Functionalization (e.g., Mesylation) Core->OH_Func Acid 1-(2-hydroxyethyl)- 1H-pyrazole-4-carboxylic acid Hydrolysis->Acid Amidation Amide Coupling (HATU/DIPEA + R-NH2) Acid->Amidation MedChem MedChem Libraries (Kinase/KEAP1 Inhibitors) Amidation->MedChem AgroChem Agrochemicals (SDHI Fungicides) Amidation->AgroChem Prodrug Tethered Pharmacophores / Prodrugs OH_Func->Prodrug

Fig 2: Divergent synthetic utility of methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate.

Validated Experimental Protocols

The following protocols are designed as self-validating systems. They incorporate intrinsic physicochemical checkpoints (e.g., pH-dependent phase partitioning) to ensure high purity and yield without the immediate need for preparative chromatography.

Protocol A: Controlled Saponification to 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylic acid

Causality: Lithium hydroxide (LiOH) is preferred over NaOH or KOH to prevent unwanted elimination reactions or degradation of the pyrazole ring. The biphasic extraction logic ensures that unreacted ester remains in the organic phase, while the target acid is isolated purely via pH adjustment[6].

Reagents:

  • Methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate (1.0 eq, 10 mmol)

  • LiOH·H₂O (2.0 eq, 20 mmol)

  • Methanol / THF / H₂O (1:1:1 v/v/v, 30 mL)

  • 1M HCl (aq)

Step-by-Step Methodology:

  • Initiation: Dissolve the pyrazole ester in the MeOH/THF mixture. Cool to 0 °C in an ice bath.

  • Hydrolysis: Add the LiOH·H₂O dissolved in 10 mL of water dropwise to the stirring solution.

  • Reaction Monitoring: Stir at room temperature for 4–6 hours. Validation Check: Monitor via TLC (DCM:MeOH 9:1). The starting material (Rf ~0.6) will disappear, replaced by a baseline spot (the lithium carboxylate salt).

  • Solvent Removal: Concentrate the mixture under reduced pressure to remove THF and MeOH, leaving an aqueous layer.

  • Washing: Wash the aqueous layer with Ethyl Acetate (2 x 15 mL) to remove any unreacted ester or non-polar impurities. Discard the organic layer.

  • Precipitation: Cool the aqueous layer to 0 °C and carefully acidify with 1M HCl until pH ~2-3 is reached.

  • Isolation: The target carboxylic acid will precipitate as a white solid. Filter under vacuum, wash with ice-cold water, and dry under high vacuum to afford the pure acid.

Protocol B: Synthesis of SDHI/MedChem Amide Libraries via EDCI/HOBt Coupling

Causality: The EDCI/HOBt coupling system is utilized because the water-soluble urea byproduct of EDCI can be easily removed during aqueous workup, streamlining the purification of the resulting pyrazole-4-carboxamide.

Reagents:

  • 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylic acid (1.0 eq, 1 mmol)

  • Target Amine / Substituted Aniline (1.1 eq, 1.1 mmol)

  • EDCI·HCl (1.5 eq, 1.5 mmol)

  • HOBt (1.5 eq, 1.5 mmol)

  • N,N-Diisopropylethylamine (DIPEA) (3.0 eq, 3 mmol)

  • Anhydrous DMF (10 mL)

Step-by-Step Methodology:

  • Activation: In a flame-dried flask under N₂, dissolve the pyrazole-4-carboxylic acid in anhydrous DMF. Add DIPEA, EDCI·HCl, and HOBt. Stir at room temperature for 30 minutes to form the active OBt-ester.

  • Coupling: Add the target amine (e.g., a substituted aniline for SDHI synthesis) dropwise.

  • Incubation: Stir the reaction mixture at room temperature for 12–18 hours. Validation Check: LC-MS should indicate the mass of the desired amide and the disappearance of the activated ester.

  • Quenching & Extraction: Dilute the reaction with Ethyl Acetate (30 mL) and wash successively with saturated NaHCO₃ (2 x 15 mL), 1M HCl (15 mL), and brine (15 mL).

    • Self-Validation: The basic wash removes unreacted acid and HOBt; the acidic wash removes unreacted amine and DIPEA; the water-soluble EDCI-urea remains in the aqueous phase.

  • Drying & Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the crude pyrazole-4-carboxamide, ready for final recrystallization or testing.

Protocol C: Orthogonal Functionalization (Mesylation of the Hydroxyl Group)

Causality: To attach the pyrazole core to larger pharmacophores, the N-hydroxyethyl group must be converted into a good leaving group. Mesyl chloride (MsCl) is chosen over tosyl chloride for its higher reactivity and minimal steric hindrance.

Step-by-Step Methodology:

  • Dissolve the pyrazole ester (1.0 eq) in anhydrous DCM at 0 °C.

  • Add Triethylamine (TEA, 2.0 eq) followed by dropwise addition of Methanesulfonyl chloride (MsCl, 1.2 eq).

  • Stir for 2 hours at 0 °C.

  • Quench with ice water, extract with DCM, wash with brine, and dry over MgSO₄. The resulting mesylate is highly reactive and should be used immediately in subsequent SN2 reactions (e.g., displacement with amines or thiols) to build complex bivalent degraders (PROTACs) or advanced agrochemicals.

References

  • Sigma-Aldrich. "1-(2-hydroxyethyl)-pyrazole | Sigma-Aldrich." Sigmaaldrich.com.
  • Fassihi, A., et al. "Amino-Pyrazoles in Medicinal Chemistry: A Review." National Center for Biotechnology Information (NIH), April 25, 2023.
  • Davies, T. G., et al. "Fragment-Guided Discovery of Pyrazole Carboxylic Acid Inhibitors of the Kelch-like ECH-Associated Protein 1: Nuclear Factor Erythroid 2 Related Factor 2 (KEAP1:NRF2) Protein−Protein Interaction." Journal of Medicinal Chemistry - ACS Publications, October 27, 2021.
  • Benchchem. "Application Notes and Protocols: 1H-Pyrazole-4-carbaldehyde in Agrochemicals." Benchchem.com, 2025.
  • Wikipedia Contributors. "3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid." Wikipedia, The Free Encyclopedia, 2023.
  • COCONUT Database. "CNP0075048.0: 5-Amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carboxamide." Naturalproducts.net, May 17, 2024.
  • Cymit Quimica. "CAS 1040377-08-9: 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]ethanol." Cymitquimica.com.

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Method

Application Notes and Protocols: Strategic Manipulation of Methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate

An in-depth guide to the strategic protection and deprotection of methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate, designed for researchers, scientists, and professionals in drug development. Introduction: Navigating...

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Author: BenchChem Technical Support Team. Date: March 2026

An in-depth guide to the strategic protection and deprotection of methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate, designed for researchers, scientists, and professionals in drug development.

Introduction: Navigating Bifunctional Reactivity

Methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate is a versatile heterocyclic building block in medicinal chemistry and materials science. Its synthetic utility is defined by two key functional groups: a primary hydroxyl group and a methyl ester. The presence of both a nucleophilic alcohol and an electrophilic ester on the same scaffold presents a classic synthetic challenge. Unchecked, these groups can interfere with desired transformations on other parts of the molecule or react non-selectively.

Therefore, a robust and orthogonal protection-deprotection strategy is not merely a procedural step but the cornerstone of any successful multi-step synthesis involving this molecule. This guide provides a detailed analysis and field-proven protocols for the selective masking and unmasking of these functional groups, empowering researchers to confidently incorporate this valuable synthon into complex molecular architectures. The pyrazole core is generally stable under the conditions discussed, allowing focus to remain on the interplay between the hydroxyl and ester moieties.[1]

Section 1: Selective Protection of the Primary Hydroxyl Group

The primary hydroxyl group is a potent nucleophile and its proton is acidic enough to quench organometallic reagents or strong bases.[2] Protecting this group is often the first critical step in a synthetic sequence.

Rationale for Protecting Group Selection: The Case for Silyl Ethers

For the selective protection of the primary alcohol in the presence of the methyl ester, a tert-butyldimethylsilyl (TBDMS or TBS) ether is the protecting group of choice. The decision is based on several key advantages:

  • High Selectivity: The significant steric hindrance of the TBDMS group ensures a rapid and preferential reaction with the less-hindered primary alcohol over other, more sterically encumbered alcohols.

  • Robust Stability: TBDMS ethers are exceptionally stable across a wide pH range and are inert to many reagents that would otherwise react with a free alcohol, including Grignard reagents, organolithiums, and most oxidizing and reducing agents.[3] This stability is crucial for subsequent manipulations of the ester group.

  • Orthogonal Deprotection: The silicon-oxygen bond is uniquely susceptible to cleavage by fluoride ions. This provides a mild and highly selective deprotection pathway that leaves the methyl ester and other sensitive functional groups completely intact, a principle known as orthogonal strategy.[4]

Experimental Protocol: TBDMS Protection of the Hydroxyl Group

This protocol details a general and reliable procedure for the silylation of the primary alcohol of methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate.

Materials:

  • Methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate (1.0 equiv)

  • tert-Butyldimethylsilyl chloride (TBDMS-Cl) (1.1 - 1.5 equiv)

  • Imidazole (2.0 - 2.5 equiv)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Ethyl acetate (EtOAc)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

  • In a flame-dried, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate (1.0 equiv) in anhydrous DMF.

  • Add imidazole (2.5 equiv) to the solution and stir until it is fully dissolved.

  • Add TBDMS-Cl (1.2 equiv) portion-wise to the stirred solution at room temperature.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed (typically 2-6 hours).

  • Upon completion, carefully quench the reaction by adding saturated aqueous NaHCO₃ solution.

  • Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x volumes of the aqueous layer).

  • Combine the organic layers and wash sequentially with water and then brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purify the crude product by flash column chromatography on silica gel (typically using a hexane/ethyl acetate gradient) to yield the pure TBDMS-protected product.

Visualization: TBDMS Protection Workflow

ProtectionWorkflow cluster_reagents Start Methyl 1-(2-hydroxyethyl) -1H-pyrazole-4-carboxylate Product TBDMS-Protected Product Start->Product Silylation Reagents TBDMS-Cl, Imidazole Anhydrous DMF

Caption: Workflow for the protection of the primary alcohol as a TBDMS ether.

Section 2: Deprotection of the Methyl Ester via Saponification

With the hydroxyl group safely protected, the methyl ester can be selectively hydrolyzed to the corresponding carboxylic acid. This transformation is fundamental for subsequent reactions such as amide bond formation.

Mechanistic Insight and Compatibility

Saponification is the base-mediated hydrolysis of an ester.[5] The reaction is initiated by the nucleophilic attack of a hydroxide ion on the ester carbonyl. This process is effectively irreversible because the resulting carboxylic acid is immediately deprotonated by the basic medium to form a stable carboxylate salt.[5][6] An acidic workup is required to protonate the salt and furnish the final carboxylic acid product.[7]

Crucially, the TBDMS protecting group is completely stable under the basic conditions required for saponification, demonstrating the robustness of the orthogonal strategy.

Experimental Protocol: Saponification of the Methyl Ester

This protocol describes the hydrolysis of the methyl ester while the TBDMS-protected alcohol remains intact.

Materials:

  • TBDMS-protected methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate (1.0 equiv)

  • Lithium hydroxide monohydrate (LiOH·H₂O) (2.0 - 5.0 equiv)

  • Tetrahydrofuran (THF)

  • Deionized Water

  • 1 M Hydrochloric acid (HCl)

  • Ethyl acetate (EtOAc) or Dichloromethane (DCM)

  • Brine

  • Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

  • Dissolve the TBDMS-protected ester (1.0 equiv) in a mixture of THF and water (typically a 3:1 or 2:1 ratio).[8]

  • Add LiOH·H₂O (3.0 equiv) to the solution and stir vigorously at room temperature.

  • Monitor the reaction by TLC until all the starting material has been consumed (typically 1-4 hours).

  • Once complete, concentrate the mixture in vacuo to remove the THF.

  • Dilute the remaining aqueous solution with water and cool in an ice bath.

  • Acidify the solution to a pH of ~3-4 by the slow, dropwise addition of 1 M HCl. A precipitate of the carboxylic acid may form.

  • Extract the carboxylic acid product with EtOAc or DCM (3 x volumes of the aqueous layer).

  • Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

  • Filter the drying agent and concentrate the solvent under reduced pressure to yield the crude carboxylic acid, which can be used directly or purified further if necessary.[8]

Visualization: Saponification Workflow

SaponificationWorkflow cluster_reagents Start TBDMS-Protected Ester Product TBDMS-Protected Carboxylic Acid Start->Product Hydrolysis Step1 1. LiOH, THF/H₂O Step2 2. H⁺ Workup (HCl)

Caption: Workflow for the saponification of the methyl ester.

Section 3: Selective Deprotection of the TBDMS Ether

The final step in many synthetic sequences is the removal of the TBDMS group to reveal the primary alcohol. This must be done under conditions that do not affect the rest of the molecule.

Rationale for Fluoride-Mediated Deprotection

The exceptional strength of the silicon-fluoride (Si-F) bond is the driving force for TBDMS deprotection.[3] Reagents containing a source of fluoride ions, such as tetra-n-butylammonium fluoride (TBAF), readily attack the silicon atom. This forms a transient, pentacoordinate silicon intermediate that quickly collapses, breaking the Si-O bond and liberating the alcohol. This method is highly chemoselective, leaving ester functionalities unaffected.

Experimental Protocol: TBAF-Mediated Deprotection

This protocol provides a standard procedure for cleaving the TBDMS ether to regenerate the alcohol.

Materials:

  • TBDMS-protected substrate (1.0 equiv)

  • Tetrabutylammonium fluoride (TBAF) (1.0 M solution in THF) (1.1 - 1.5 equiv)

  • Anhydrous Tetrahydrofuran (THF)

  • Dichloromethane (DCM) or Ethyl acetate (EtOAc)

  • Water

  • Brine

  • Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

  • Dissolve the TBDMS-protected substrate (1.0 equiv) in anhydrous THF in a round-bottom flask.

  • Cool the solution to 0 °C in an ice bath.

  • Add the TBAF solution (1.1 equiv) dropwise to the stirred solution.

  • Allow the reaction to warm to room temperature and stir, monitoring by TLC (typically 30 minutes to 4 hours).

  • Once the reaction is complete, dilute the mixture with DCM or EtOAc.

  • Quench the reaction by adding water and transfer to a separatory funnel.

  • Separate the organic layer and wash it with brine.

  • Dry the organic phase over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure.

  • Purify the crude alcohol product via flash column chromatography.

Note: For substrates sensitive to basicity, the TBAF solution can be buffered by adding an equivalent of acetic acid before its addition to the reaction mixture.[9]

Visualization: TBDMS Deprotection Workflow

DeprotectionWorkflow cluster_reagents Start TBDMS-Protected Substrate Product Deprotected Alcohol Start->Product Desilylation Reagents TBAF THF

Caption: Workflow for the fluoride-mediated deprotection of a TBDMS ether.

Section 4: Summary of Orthogonal Strategies

The successful manipulation of methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate hinges on the orthogonal nature of the chosen protection and deprotection methods. The stability of each functional group under the key reaction conditions is summarized below.

Data Presentation: Functional Group Compatibility
Functional GroupTBDMS Protection (TBDMS-Cl, Imidazole)Saponification (LiOH, aq. THF)TBDMS Deprotection (TBAF, THF)
Primary Alcohol (-OH) Reacts StableProduct
Methyl Ester (-COOMe) StableReacts Stable
TBDMS Ether (-OTBDMS) Product StableReacts
Carboxylic Acid (-COOH) StableProduct Stable
Visualization: Overall Strategic Workflow

This diagram illustrates the possible synthetic pathways enabled by this orthogonal protection scheme.

full_workflow A Methyl 1-(2-hydroxyethyl) -1H-pyrazole-4-carboxylate B TBDMS-Protected Ester A->B  TBDMS-Cl, Imidazole B->A  TBAF, THF C TBDMS-Protected Carboxylic Acid B->C  1. LiOH 2. H+ workup D 1-(2-hydroxyethyl)-1H-pyrazole -4-carboxylic acid C->D  TBAF, THF

Caption: Orthogonal synthetic pathways for methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate.

Conclusion

The strategic application of a TBDMS protecting group for the primary alcohol and basic hydrolysis for the methyl ester provides a robust and orthogonal framework for the chemical modification of methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate. By understanding the causality behind each experimental choice—the steric-driven selectivity of TBDMS protection, the irreversible nature of saponification, and the unique fluoride affinity of silicon—researchers can unlock the full synthetic potential of this valuable heterocyclic building block.

References

  • Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis (5th ed.). John Wiley & Sons.
  • El-Kashef, H., et al. (2012). Pyrazoles as a biologically active scaffold. European Journal of Medicinal Chemistry.
  • Master Organic Chemistry. (2015). Protecting Groups For Alcohols. Retrieved from [Link]

  • University of Windsor. (n.d.). Alcohol Protecting Groups. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Protective Groups. Retrieved from [Link]

  • Master Organic Chemistry. (2022). Basic Hydrolysis of Esters – Saponification. Retrieved from [Link]

  • OperaChem. (2024). Saponification-Typical procedures. Retrieved from [Link]

  • Chem 6352 - Protecting Groups. (n.d.). Southern Methodist University. Retrieved from [Link]

  • Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrazole. Retrieved from [Link]

  • Chemguide. (n.d.). Hydrolysing Esters. Retrieved from [Link]

  • ResearchGate. (2014). What is a simple way to convert an ester into carboxylic acid? Retrieved from [Link]

  • Chemistry Steps. (2021). Protecting Groups For Alcohols. Retrieved from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: A Guide to Improving Reaction Yield in Methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate Synthesis

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the synthesis of methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carbox...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the synthesis of methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate. This document provides in-depth, experience-driven advice in a question-and-answer format to address common challenges and improve reaction yields.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes to methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate and what are the initial challenges?

The synthesis of methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate typically involves the N-alkylation of a methyl 1H-pyrazole-4-carboxylate precursor. The primary challenge in this synthesis is controlling the regioselectivity of the alkylation reaction. Since unsymmetrical pyrazoles have two reactive nitrogen atoms (N1 and N2), alkylation can lead to a mixture of regioisomers, which are often difficult to separate and result in a lower yield of the desired product. Another significant challenge is the potential for side reactions, which can be influenced by the choice of alkylating agent, base, and solvent.

Two common approaches for introducing the 2-hydroxyethyl group are:

  • Direct Alkylation with a 2-Haloethanol: Using reagents like 2-bromoethanol or 2-chloroethanol in the presence of a base.

  • Reaction with Ethylene Oxide: This method offers an alternative but requires careful handling due to the hazardous nature of ethylene oxide.

Q2: My reaction yield is low due to the formation of a mixture of N1 and N2 isomers. How can I improve the regioselectivity for the desired N1-alkylated product?

Controlling regioselectivity is crucial for maximizing the yield of the target compound. Several factors influence whether the alkylation occurs at the N1 or N2 position.

  • Steric Hindrance: Alkylation generally favors the less sterically hindered nitrogen atom. In the case of methyl 1H-pyrazole-4-carboxylate, the ester group at the 4-position does not create a significant steric difference between N1 and N2. However, the choice of a bulky alkylating agent could potentially influence selectivity.

  • Electronic Effects: The electronic properties of the substituents on the pyrazole ring influence the nucleophilicity of the nitrogen atoms.

  • Reaction Conditions: The choice of base, solvent, and temperature can significantly impact the N1/N2 ratio.

Here is a decision tree to guide your optimization efforts:

G cluster_solvent Solvent Strategies cluster_base Base Selection cluster_temp Temperature Control cluster_agent Alkylating Agent start Low Regioselectivity (N1/N2 Mixture) solvent Modify Solvent System start->solvent base Change the Base start->base temp Adjust Temperature start->temp agent Alter Alkylating Agent start->agent polar_aprotic Use Polar Aprotic Solvents (DMF, DMSO) solvent->polar_aprotic fluorinated Consider Fluorinated Alcohols (TFE, HFIP) solvent->fluorinated k2co3 K₂CO₃ in DMSO (Often favors N1) base->k2co3 nah NaH in THF (Can prevent isomer formation) base->nah mgbr2 MgBr₂ (Favors N2 - for comparison) base->mgbr2 lower_temp Lower Reaction Temperature temp->lower_temp room_temp Run at Room Temperature temp->room_temp leaving_group Improve Leaving Group (I > Br > Cl) agent->leaving_group outcome Improved N1 Selectivity polar_aprotic->outcome fluorinated->outcome k2co3->outcome nah->outcome lower_temp->outcome room_temp->outcome leaving_group->outcome

Caption: Decision tree for improving regioselectivity.
Q3: I am observing significant amounts of unreacted starting material. What are the likely causes and how can I drive the reaction to completion?

Incomplete conversion is a common cause of low yields. A systematic approach to troubleshooting can help identify and resolve the issue.

Troubleshooting Steps for Incomplete Conversion:

Potential Cause Explanation Recommended Action
Poor Quality of Starting Materials Impurities in the methyl 1H-pyrazole-4-carboxylate or degradation of the alkylating agent can inhibit the reaction.Ensure the purity of your starting materials. Use freshly opened or purified reagents.
Incorrect Stoichiometry An incorrect ratio of reactants can leave one of them in excess.Carefully check the stoichiometry. A slight excess of the alkylating agent (e.g., 1.1 equivalents) is often beneficial.
Insufficient Reaction Time The reaction may not have reached completion.Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the optimal reaction time.
Suboptimal Reaction Temperature The reaction may require heating to proceed at a reasonable rate.Gradually increase the reaction temperature while monitoring for side product formation. Some protocols suggest temperatures ranging from room temperature to 80°C.
Poor Solubility If the pyrazole or the base is not sufficiently soluble in the chosen solvent, the reaction will be slow.Select a solvent in which all reactants are reasonably soluble. Polar aprotic solvents like DMF or DMSO are often good choices.
Ineffective Base The chosen base may not be strong enough to deprotonate the pyrazole effectively.Consider a stronger base. For instance, if you are using a carbonate base like K₂CO₃, you could try a hydride base like NaH.
Q4: I'm concerned about the formation of side products other than the N2-isomer. What are some potential side reactions and how can I minimize them?

Besides the formation of the N2-regioisomer, other side reactions can lower the yield of your desired product.

  • O-Alkylation: Although less common for pyrazoles compared to other heterocycles, under certain conditions, alkylation could potentially occur on the carbonyl oxygen of the ester. This is generally disfavored.

  • Dialkylation: If a strong base is used in excess, or if the product is deprotonated, a second alkylation could occur, leading to a quaternary pyrazolium salt.

  • Decomposition of Reagents: The alkylating agent or the pyrazole itself might be unstable under the reaction conditions, especially at elevated temperatures.

Strategies to Minimize Side Reactions:

  • Control Stoichiometry: Use a slight excess, but not a large excess, of the alkylating agent.

  • Temperature Control: Avoid excessively high temperatures, which can promote decomposition and side reactions.

  • Choice of Base: Use the mildest base that effectively promotes the reaction.

  • Inert Atmosphere: If you suspect oxidation of your starting materials or intermediates, running the reaction under an inert atmosphere (e.g., nitrogen or argon) can be beneficial.

Experimental Protocols

Protocol 1: General Procedure for Base-Mediated N-Alkylation with 2-Bromoethanol

This protocol provides a reliable starting point for the synthesis.

Caption: General workflow for N-alkylation.

Materials:

  • Methyl 1H-pyrazole-4-carboxylate (1.0 eq)

  • 2-Bromoethanol (1.1 eq)

  • Potassium carbonate (K₂CO₃) (2.0 eq)

  • Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

  • Ethyl acetate

  • Water

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

  • To a solution of methyl 1H-pyrazole-4-carboxylate in DMF or DMSO, add potassium carbonate.

  • Stir the suspension at room temperature for 15-30 minutes.

  • Add 2-bromoethanol dropwise to the suspension.

  • Allow the reaction to stir at a desired temperature (ranging from room temperature to 80°C) for 4-24 hours, monitoring progress by TLC or LC-MS.

  • Upon completion, pour the reaction mixture into water and extract with ethyl acetate.

  • Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Purification of Regioisomers

If a mixture of N1 and N2 isomers is obtained, separation is necessary.

Purification Options:

Method Description Considerations
Flash Column Chromatography A standard and often effective method for separating isomers with different polarities.The choice of eluent system is critical. A gradient elution may be necessary.
Crystallization If one isomer is significantly less soluble or forms crystals more readily, crystallization can be a highly effective purification method.May require screening of various solvents. Salt formation by adding an acid can sometimes facilitate selective crystallization.
Preparative HPLC For difficult separations or when high purity is required, preparative High-Performance Liquid Chromatography can be employed.More expensive and time-consuming for larger scales.

References

  • MDPI. (2022). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. Retrieved from [Link]

  • ResearchGate. (2022). Optimization of pyrazole N-alkylation conditions. Retrieved from [Link]

  • Organic Syntheses. (n.d.). Three-component Reaction for Pyrazole Synthesis. Retrieved from [Link]

Optimization

troubleshooting low solubility of methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate in organic solvents

Welcome to the Technical Support Center. This guide is designed for researchers, medicinal chemists, and drug development professionals encountering solubility challenges with methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carb...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is designed for researchers, medicinal chemists, and drug development professionals encountering solubility challenges with methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate (CAS: 1545506-41-9) [1].

Below, you will find a mechanistic analysis of the compound's physical chemistry, targeted troubleshooting FAQs, quantitative solvent data, and self-validating experimental protocols to overcome these bottlenecks.

Mechanistic Overview: The Causality of Poor Solubility

To effectively solubilize methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate, one must first understand the thermodynamic barriers preventing its dissolution. The compound (MW: 170.17 g/mol ) possesses a highly polar functional profile:

  • Hydrogen Bond Donors: The terminal hydroxyl (-OH) group on the ethyl chain.

  • Hydrogen Bond Acceptors: The unsubstituted pyrazole nitrogen (N2), the ester carbonyl oxygen, and the hydroxyl oxygen.

The Causality: In the solid state, these functional groups engage in a robust, self-complementary intermolecular hydrogen-bonding network. This creates a high crystal lattice energy. When you attempt to dissolve this compound in non-polar (e.g., hexane, toluene) or moderately polar aprotic solvents (e.g., dichloromethane, pure ethyl acetate), the solvent molecules lack the hydrogen-bonding capacity required to outcompete and disrupt these solute-solute interactions [2]. Consequently, the compound remains insoluble or "crashes out" as a fine powder.

To achieve dissolution, you must utilize solvents with high dielectric constants and strong hydrogen-bond acceptor/donor capabilities that can thermodynamically favor solute-solvent interactions over the crystal lattice energy.

Troubleshooting FAQs

Q1: Why does the compound precipitate during liquid-liquid extraction (LLE) with ethyl acetate? A: Ethyl acetate is a moderate hydrogen-bond acceptor but a poor hydrogen-bond donor. While it can solvate the compound at high dilutions, concentration during workup pushes the system past its saturation point, causing the compound to nucleate and precipitate. Solution: Add 5–10% (v/v) of a polar modifier, such as methanol or tetrahydrofuran (THF), to the organic phase. This mixed-solvent system disrupts the hydrogen-bonded lattice, keeping the compound in the organic layer during extraction.

Q2: I need to perform an anhydrous coupling reaction. What aprotic solvents are viable if it won't dissolve in DCM? A: For anhydrous organic synthesis, you must pivot to highly polar aprotic solvents. Dimethylformamide (DMF) and Dimethyl sulfoxide (DMSO) are premier choices because their highly polarized S=O and C=O bonds act as powerful hydrogen-bond acceptors, complexing with the compound's -OH group. If your downstream purification requires a lower boiling point solvent, anhydrous Acetonitrile (MeCN) with gentle heating (40°C) or THF are the best alternatives.

Q3: How can I formulate this compound for in vitro biochemical assays without exceeding 1% DMSO? A: Pyrazole-4-carboxylates typically exhibit excellent solubility in pure DMSO (often >100 mM) [3]. However, direct dilution into an aqueous assay buffer can cause rapid precipitation ("brick dust" effect) due to the sudden drop in solvent polarity. Solution: Prepare a high-concentration stock in 100% DMSO. Perform your serial dilutions in DMSO first. For the final aqueous transfer, ensure your assay buffer contains a surfactant (e.g., 0.05% Tween-20) or a co-solvent (e.g., 5% PEG-400) to act as a thermodynamic sink for the hydrophobic portions of the molecule, preventing aggregation.

Solvent Compatibility & Expected Solubility Profile

The following table summarizes the physicochemical properties of common laboratory solvents and their expected efficacy in solubilizing methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate.

SolventDielectric Constant (ε)H-Bond DonorH-Bond AcceptorExpected SolubilityRecommended Use Case
Hexane / Heptane ~1.9NoNoVery Low (<1 mg/mL)Anti-solvent for crystallization
Dichloromethane (DCM) 8.9NoVery WeakLow (1-5 mg/mL)Avoid unless using co-solvents
Ethyl Acetate (EtOAc) 6.0NoModerateModerate (5-20 mg/mL)Extraction (requires high volume)
Tetrahydrofuran (THF) 7.5NoStrongGood (20-50 mg/mL)Anhydrous synthesis (Low BP)
Methanol (MeOH) 32.7StrongStrongHigh (>50 mg/mL)Normal phase chromatography
Dimethyl Sulfoxide (DMSO) 46.7NoVery StrongVery High (>100 mg/mL)Biological assay stock solutions

Experimental Workflows & Self-Validating Protocols

Protocol A: Isothermal Shake-Flask Method for Precise Solubility Determination

Purpose: To generate accurate, quantitative solubility data for formulation or process chemistry.

  • Preparation: Add an excess amount of methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate (e.g., 50 mg) to a 2 mL glass HPLC vial containing 1.0 mL of the target solvent.

  • Equilibration: Seal the vial and place it in a temperature-controlled orbital shaker at 25°C ± 0.1°C. Agitate at 500 RPM for 48 hours.

    • Causality: 48 hours is required to ensure the system reaches true thermodynamic equilibrium, moving past any transient supersaturation states.

  • Phase Separation: Centrifuge the vial at 10,000 × g for 15 minutes.

    • Self-Validation Step 1: Visually inspect the vial post-centrifugation. A solid pellet must be present at the bottom. If no solid is present, the solution is not saturated; you must add more compound and repeat Step 2.

  • Filtration: Carefully draw the supernatant using a syringe and filter it through a 0.22 µm PTFE syringe filter into a clean vial.

    • Causality: PTFE is universally chemically compatible. Filtration removes suspended microcrystals that would artificially inflate the quantitative measurement.

  • Quantification: Dilute the filtrate 1:100 in the HPLC mobile phase. Quantify the concentration via HPLC-UV (e.g., at 254 nm) against a pre-established 5-point calibration curve.

    • Self-Validation Step 2: Run a blank injection of the dilution solvent to ensure no carryover or matrix interference is affecting the peak integration.

Protocol B: Co-Solvent Solubilization for Scale-Up Synthesis

Purpose: To keep the compound in solution during organic synthesis without resorting to high-boiling solvents.

  • Initial Suspension: Suspend 1.0 eq of the compound in Dichloromethane (DCM) at 0.1 M concentration. The mixture will likely be a cloudy suspension.

  • Titration: Dropwise, add anhydrous Methanol (MeOH) or THF while stirring vigorously at room temperature.

  • Clarification: Continue addition until the mixture transitions from a cloudy suspension to a completely clear solution (typically requires 5–15% v/v co-solvent).

    • Self-Validation Step: Stop stirring and let the solution sit for 5 minutes. If no turbidity returns, the lattice has been successfully disrupted, and the reagents are fully solvated for homogenous catalysis.

Decision Matrix

Use the following logical workflow to determine the optimal solubilization strategy based on your downstream application.

G Start Compound Insoluble in Target Solvent CheckApp Identify Downstream Application Start->CheckApp Synth Organic Synthesis (Anhydrous Needs) CheckApp->Synth Assay In Vitro Assay (Aqueous Needs) CheckApp->Assay Boiling Requires Low Boiling Point? Synth->Boiling Stock Prepare 100 mM DMSO Stock Assay->Stock HighBP Use DMF, DMSO, or NMP Boiling->HighBP No LowBP Use THF, MeCN, or 10% MeOH/DCM Boiling->LowBP Yes Dilute Dilute in Buffer (Max 1% DMSO) Stock->Dilute Surfactant Precipitation? Add PEG400/Tween Dilute->Surfactant If cloudy

Solubility troubleshooting workflow for methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate.

References

Troubleshooting

Technical Support Center: Resolving NMR Peak Overlaps in Methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate Structural Analysis

Welcome to the technical support guide for researchers, scientists, and drug development professionals. This resource is designed to provide in-depth, practical solutions for a common yet challenging issue in NMR spectro...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support guide for researchers, scientists, and drug development professionals. This resource is designed to provide in-depth, practical solutions for a common yet challenging issue in NMR spectroscopy: resolving peak overlaps. Specifically, we will focus on the structural analysis of methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate, a molecule that presents typical challenges due to its combination of aromatic, aliphatic, and exchangeable protons.

The structural integrity of a pharmaceutical compound is paramount. In the case of methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate, overlapping signals in the ¹H NMR spectrum can obscure key correlations and lead to ambiguous structural assignments. This guide provides a systematic approach to troubleshooting and resolving these overlaps, ensuring accurate and reliable characterization of your compound.

Section 1: Understanding the Challenge - The ¹H NMR Spectrum of Methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate

The structure of methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate contains several proton environments that are prone to signal overlap. The pyrazole ring protons, the methylene protons of the hydroxyethyl side chain, and the methyl ester protons can all resonate in close proximity, further complicated by the presence of a broad, exchangeable hydroxyl proton.

Predicted ¹H NMR Data and Potential Overlap Regions:

SignalPredicted Chemical Shift (δ, ppm)MultiplicityIntegrationAssignmentPotential Overlap Issues
1~8.0Singlet1HPyrazole C3-HMay overlap with pyrazole C5-H.
2~7.8Singlet1HPyrazole C5-HMay overlap with pyrazole C3-H.
3~4.3Triplet2HN-CH₂May overlap with O-CH₂.
4~3.9Triplet2HO-CH₂May overlap with N-CH₂.
5~3.8Singlet3HO-CH₃
6VariableBroad Singlet1H-OHBroadness can obscure underlying signals.

Section 2: Troubleshooting Peak Overlap - A Step-by-Step Guide

When faced with an ambiguous spectrum, a systematic approach is key. The following troubleshooting guide outlines several experimental strategies, from simple adjustments to more advanced techniques.

The First Line of Defense: Modifying Experimental Conditions

Before resorting to more complex experiments, simple changes to the acquisition parameters can often resolve peak overlap.

2.1.1. Solvent Effects: Leveraging Differential Chemical Shifts

The chemical shift of a proton is highly sensitive to its solvent environment.[1] Changing the deuterated solvent can induce differential shifts in the proton resonances, potentially resolving overlapping signals.[2][3] Aromatic solvents like benzene-d₆ or toluene-d₆ can cause significant shifts (Aromatic Solvent-Induced Shifts, ASIS) due to their magnetic anisotropy.[4]

Experimental Protocol: Solvent Study

  • Sample Preparation: Prepare separate, identically concentrated samples of your compound in a range of deuterated solvents (e.g., CDCl₃, DMSO-d₆, Acetone-d₆, CD₃OD, and C₆D₆).

  • Data Acquisition: Acquire a standard ¹H NMR spectrum for each sample under identical temperature and spectrometer conditions.

  • Analysis: Compare the spectra to identify a solvent system that provides the best signal dispersion.

Expected Outcome: Protons in different chemical environments will exhibit varying degrees of chemical shift changes, leading to the resolution of previously overlapping signals.

2.1.2. Variable Temperature (VT) NMR: Sharpening Peaks and Resolving Exchange

Changing the temperature of the NMR experiment can have a profound effect on the spectrum.[5][6] For molecules undergoing conformational exchange or those with exchangeable protons (like the -OH group), varying the temperature can sharpen broad signals or shift resonances to resolve overlap.[3][7] Increasing the temperature can break intermolecular hydrogen bonds, often causing -OH and -NH protons to shift to lower frequencies.[5]

Experimental Protocol: Variable Temperature Study

  • Instrument Setup: Ensure you are using an NMR spectrometer equipped with a variable temperature unit and have been trained in its operation.[6][8] Use appropriate NMR tubes (Class A glass) that can withstand the temperature range.[6]

  • Initial Spectrum: Acquire a standard ¹H NMR spectrum at room temperature (e.g., 298 K).

  • Temperature Increments: Gradually increase or decrease the temperature in steps of 10-20 K. Allow the sample to equilibrate at each temperature for several minutes before acquiring a new spectrum.[6]

  • Data Analysis: Monitor the chemical shifts and line shapes of the signals as a function of temperature.

dot ```dot graph VT_NMR_Workflow { layout=dot; rankdir=TB; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

Start [label="Overlapping Signals at 298 K"]; Setup [label="Prepare Sample & Set Up VT Unit"]; Acquire_298K [label="Acquire Spectrum at 298 K"]; Change_Temp [label="Increment/Decrement Temperature (e.g., to 318 K)"]; Equilibrate [label="Equilibrate Sample"]; Acquire_New_Temp [label="Acquire Spectrum at New Temperature"]; Analyze [label="Analyze Chemical Shift & Linewidth Changes"]; Resolved [label="Peaks Resolved", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; Not_Resolved [label="Peaks Still Overlapped", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

Start -> Setup; Setup -> Acquire_298K; Acquire_298K -> Change_Temp; Change_Temp -> Equilibrate; Equilibrate -> Acquire_New_Temp; Acquire_New_Temp -> Analyze; Analyze -> Resolved; Analyze -> Not_Resolved; }

Caption: Strategic application of 2D NMR experiments.

Section 3: Frequently Asked Questions (FAQs)

Q1: My -OH proton signal is very broad and I can't see the coupling to the adjacent CH₂ group. What can I do?

A1: The broadness of the -OH signal is often due to chemical exchange with residual water in the solvent. To observe the coupling, you can try acquiring the spectrum in a very dry solvent (like DMSO-d₆) or at a lower temperature. Adding a drop of D₂O to the sample will cause the -OH proton to exchange with deuterium, making the signal disappear and simplifying the spectrum.

Q2: The two methylene groups in the hydroxyethyl side chain are severely overlapped. Which 2D NMR experiment is best to confirm their connectivity?

A2: A COSY experiment is the most direct way to confirm the connectivity between the two methylene groups. You should observe a cross-peak between the signals of the N-CH₂ and O-CH₂ protons.

Q3: I'm still unsure about the assignment of the two pyrazole ring protons. How can I definitively assign them?

A3: An HMBC experiment will be very useful here. The C5-H proton should show a correlation to the ester carbonyl carbon, while the C3-H proton will not. This long-range correlation will allow for an unambiguous assignment.

Q4: Can I use "pure shift" NMR techniques to resolve the overlap?

A4: Yes, pure shift NMR is an advanced technique that can simplify complex spectra by collapsing multiplets into singlets. [9][10][11]This can be very effective for resolving severely overlapped regions. However, it requires specialized pulse sequences and may not be available on all NMR spectrometers.

References

  • BenchChem. (n.d.). Lanthanide Shift Reagents: A Comparative Guide to Applications and Limitations in Modern NMR Spectroscopy.
  • Slideshare. (n.d.). Lanthanide shift reagents in nmr.
  • ResearchGate. (2026, February 7). Lanthanide Shift Reagents in Nuclear Magnetic Resonance Spectroscopy.
  • Chemistry LibreTexts. (2024, November 12). 23.1: NMR Shift Reagents.
  • Scribd. (n.d.). Lanthanide Shift Reagents in NMR.
  • University of Ottawa NMR Facility Blog. (2014, March 6). Variable Temperature to Improve NMR Resolution.
  • PMC. (n.d.). Temperature dependence of NMR chemical shifts: Tracking and statistical analysis.
  • Patsnap Eureka. (2025, September 22). Optimal NMR Sampling: Impact on Signal Resolution.
  • ACS Publications. (2019, March 27). Tackling the Peak Overlap Issue in NMR Metabolomics Studies: 1D Projected Correlation Traces from Statistical Correlation Analysis on Nontilted 2D 1H NMR J-Resolved Spectra. Journal of Proteome Research.
  • University of Oxford. (n.d.). Variable Temperature NMR Experiments.
  • University of Wisconsin-Madison. (2022, October 12). Variable Temperature (VT) NMR using TopSpin and (sometimes) IconNMR.
  • MDPI. (n.d.). Advanced NMR Screening: Unveiling Bioactive Compounds in Complex Molecular Mixtures.
  • Connect Journals. (n.d.). SYNTHESIS OF PYRAZOLE DERIVATIVES AND SCREENING OF THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES.
  • SDSU NMR Facility. (n.d.). Common Problems.
  • SciSpace. (n.d.). Solvent Effects in NMR Spectroscopy. I. Toluene-Induced Shifts in the Spectra of Non-Aromatic Heterocycles.
  • Mestrelab Research. (2014, October 30). qNMR of mixtures: what is the best solution to signal overlap?.
  • PubMed. (2011, August 15). Complete assignment of NMR data of 22 phenyl-1H-pyrazoles' derivatives.
  • EPFL. (n.d.). 2D NMR.
  • BenchChem. (n.d.). Technical Support Center: Troubleshooting NMR Signal Overlap in Homarine Analysis.
  • IntechOpen. (2019, December 5). New Advances in Fast Methods of 2D NMR Experiments.
  • ResearchGate. (n.d.). A fragment from a series of variable-temperature ¹H NMR spectra. Peaks....
  • ResearchGate. (n.d.). ¹H-NMR chemical shifts, in ppm, of pyrazole and complex from pyrazole....
  • Weizmann Institute of Science. (n.d.). Types of 2D NMR.
  • University of Basrah. (n.d.). Influence of solvents on the ¹H-NMR chemical shifts of 4-(4-acetyl-5-methyl-1H-1,2,3 - UNN.
  • Asian Journal of Chemistry. (2003). SYNTHESIS OF NOVEL PYRAZOLE DERIVATIVES FROM DIARYL 1,3-DIKETONES (PART-I).
  • ACS Publications. (2017, July 18). Regioselective Synthesis, NMR, and Crystallographic Analysis of N1-Substituted Pyrazoles. The Journal of Organic Chemistry.
  • AZoLifeSciences. (2023, November 7). NMR Spectroscopy in Structural Analysis of Organic Compounds.
  • PMC. (2026, March 7). The Evolving Landscape of NMR Structural Elucidation.
  • Thieme. (2023, December 1). Solvents Influence H NMR Chemical Shifts and Complete H and C NMR Spectral Assignments for Florfenicol.
  • PMC. (n.d.). Two-dimensional concurrent HMQC-COSY as an approach for small molecule chemical shift assignment and compound identification.
  • YouTube. (2020, August 10). 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC.
  • MDPI. (2023, January 13). Unsupervised Analysis of Small Molecule Mixtures by Wavelet-Based Super-Resolved NMR.
  • ResearchGate. (n.d.). Studies of the solvent effect on the chemical shifts in n.m.r. spectroscopy. II. Solutions of succinic anhydride, maleic anhydride, and the N-substituted imides.
  • PMC. (n.d.). Modeling Solvent Effects in Quantum Chemical Calculation of Relative Energies and NMR Chemical Shifts for Azithromycin.
  • Royal Society of Chemistry. (2025, December 3). NMR spectroscopy of small molecules in solution. Nuclear Magnetic Resonance, 51.
  • BenchChem. (n.d.). An In-depth Technical Guide to the ¹H NMR Spectrum of Methyl 3-amino-1H-pyrazole-4-carboxylate.
  • PMC. (n.d.). A Computational Study of the NMR Chemical Shifts of Polynitropyrazoles.
  • ChemRxiv. (n.d.). Picking and sorting single-transition NMR lines at two fields: unveiling the pure-shift information.
  • Chem-Station. (2017, January 20). NMR Chemical Shifts ー溶媒のNMR論文より.

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Optimization

Technical Support Center: Minimizing Ester Cleavage During Methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate Functionalization

Welcome to the Technical Support Center for the functionalization of methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate (CAS: 1545506-41-9). This guide is designed for researchers and drug development professionals who...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the functionalization of methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate (CAS: 1545506-41-9). This guide is designed for researchers and drug development professionals who need to selectively modify the N1-tethered primary alcohol without compromising the highly labile C4 methyl ester.

Mechanistic Insight: The Vulnerability of the Pyrazole-4-Carboxylate Core

Before troubleshooting specific reactions, it is critical to understand the causality behind the ester cleavage. The pyrazole ring is a π -electron deficient heterocycle relative to the ester carbonyl. Because the C4 position is conjugated with the electron-withdrawing nitrogen atoms of the pyrazole ring, the methyl ester at C4 is rendered highly electrophilic.

When exposed to aqueous bases, nucleophilic bases, or even trace moisture in the presence of hydrides, the ester carbonyl undergoes rapid nucleophilic attack, leading to irreversible saponification or hydrolysis (1[1]). Therefore, all functionalization of the primary alcohol must be routed through strictly anhydrous, neutral, or mildly acidic pathways.

Cleavage_Mechanism Substrate Methyl 1-(2-hydroxyethyl)- 1H-pyrazole-4-carboxylate PathA Aqueous / Strong Base (e.g., NaOH, NaH + H2O) Substrate->PathA Nucleophilic attack on C4 Carbonyl PathB Anhydrous / Mild Reagents (e.g., DIAD, DMP, DIPEA) Substrate->PathB Chemoselective reaction at N1-Alkyl-OH Cleavage Ester Hydrolysis / Saponification PathA->Cleavage Success Target Functionalization (Ester Intact) PathB->Success

Mechanistic pathways comparing ester cleavage vs. successful chemoselective functionalization.

Troubleshooting Guides & FAQs

FAQ 1: Etherification & Alkylation

Q: I attempted a Williamson ether synthesis using NaH and an alkyl halide, but LC-MS shows a mass corresponding to the hydrolyzed pyrazole-4-carboxylic acid. How do I prevent this? A: Sodium hydride (NaH) is highly problematic for this substrate. Even trace amounts of water in your solvent or reagents will react with NaH to generate sodium hydroxide (NaOH). Because the pyrazole C4 ester is highly electrophilic, NaOH rapidly saponifies the ester[1]. Solution: Switch to the Mitsunobu reaction for etherification. The Mitsunobu protocol utilizes triphenylphosphine (PPh₃) and an azodicarboxylate (e.g., DIAD) to activate the alcohol as a leaving group under strictly neutral, anhydrous conditions, which are perfectly tolerated by methyl esters (2[2], 3[3]).

FAQ 2: Oxidation to Aldehydes

Q: My oxidation of the primary alcohol to an aldehyde using Dess-Martin Periodinane (DMP) resulted in a significant carboxylic acid byproduct, despite DMP being a mild oxidant. Why did the ester cleave/over-oxidize? A: The ester itself did not cleave; rather, your primary alcohol over-oxidized. While DMP is highly chemoselective and generally stops at the aldehyde (4[4], ), the presence of trace water in your solvent allows the newly formed aldehyde to equilibrate into an aldehyde hydrate (hemiacetal). DMP readily oxidizes this hydrate into a carboxylic acid (5[5]). Solution: Ensure your dichloromethane (DCM) is strictly anhydrous and run the reaction under an argon atmosphere.

FAQ 3: Leaving Group Installation (Mesylation/Tosylation)

Q: During the mesylation (MsCl) of the alcohol, I observe transesterification and ester cleavage side-products during the aqueous workup. What is going wrong? A: This usually occurs if a nucleophilic base like Triethylamine (TEA) is used, or if the reaction mixture remains too basic during the aqueous wash. Solution: Use a sterically hindered, non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) or Pyridine. Ensure the workup begins with a mild acidic quench (e.g., saturated NH₄Cl) to neutralize the base before it can partition into the aqueous phase and attack the ester.

Functionalization_Workflow Start Target: Functionalize Primary Alcohol Decision Select Functionalization Pathway Start->Decision Ether Etherification Decision->Ether Oxid Oxidation to Aldehyde Decision->Oxid LG Leaving Group (OMs/OTs) Decision->LG Mitsunobu Mitsunobu Reaction (DIAD, PPh3) Preserves Ester Ether->Mitsunobu Avoid strong bases (NaH, KOH) DMP DMP Oxidation (Anhydrous DCM) Preserves Ester Oxid->DMP Avoid aqueous oxidants (Jones, KMnO4) Sulfonyl MsCl / TsCl + DIPEA (Strictly Anhydrous) Preserves Ester LG->Sulfonyl Avoid aqueous basic workups

Decision tree for chemoselective alcohol functionalization without ester cleavage.

Reagent Compatibility & Ester Cleavage Risk Matrix

The following table summarizes the quantitative risk of ester cleavage based on the reagent system chosen for the primary alcohol functionalization.

Target FunctionalizationReagent SystemEster Cleavage RiskMechanistic RationaleRecommended Mitigation
Etherification NaH / Alkyl HalideHigh (>80%) Trace moisture generates hydroxide; pyrazole C4 ester is highly electrophilic.Use Mitsunobu (PPh₃/DIAD) under neutral conditions.
Oxidation (Aldehyde) KMnO₄ or Jones ReagentHigh (>90%) Aqueous acidic/basic conditions drive rapid ester hydrolysis.Use Dess-Martin Periodinane (DMP) in anhydrous DCM.
Oxidation (Aldehyde) DMP (Non-anhydrous)Moderate (20-40%) Water forms aldehyde hydrate, leading to over-oxidation to carboxylic acid.Use strictly anhydrous DCM and an argon atmosphere.
Mesylation MsCl / NaOH (aq)High (>90%) Aqueous base directly attacks the C4 ester carbonyl (saponification).Use MsCl with DIPEA in anhydrous DCM; quench with NH₄Cl.

Experimental Workflows & Self-Validating Protocols

Protocol A: Chemoselective Mitsunobu Etherification

This protocol avoids basic conditions entirely, utilizing a dehydrative redox cycle to couple the alcohol with an acidic pronucleophile (pKa < 11) ().

  • Preparation: In an oven-dried flask under argon, dissolve methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate (1.0 eq), the desired pronucleophile (1.2 eq), and triphenylphosphine (PPh₃, 1.5 eq) in anhydrous THF (0.1 M).

  • Cooling: Cool the reaction mixture to 0 °C using an ice bath.

  • Activation: Add Diisopropyl azodicarboxylate (DIAD, 1.5 eq) dropwise over 15 minutes.

  • Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 4-12 hours.

  • Self-Validating Quench & Workup: Concentrate the mixture in vacuo. Suspend the crude residue in cold diethyl ether.

    • Validation Check: The precipitation of a white solid (triphenylphosphine oxide, TPPO) visually confirms that the redox cycle has successfully occurred. Filter off the TPPO and purify the filtrate via silica gel chromatography.

Protocol B: Anhydrous DMP Oxidation to Aldehyde

This protocol ensures the primary alcohol is oxidized to the aldehyde without over-oxidation to the carboxylic acid or cleavage of the methyl ester (6[6]).

  • Preparation: Dissolve the pyrazole substrate (1.0 eq) in strictly anhydrous DCM (0.1 M) in an oven-dried flask under an argon atmosphere.

  • Cooling: Cool the solution to 0 °C.

  • Oxidation: Add Dess-Martin Periodinane (DMP, 1.2 eq) in three portions over 10 minutes.

  • Propagation: Stir the mixture at room temperature until TLC indicates complete consumption of the starting material (typically 1-2 hours).

  • Self-Validating Quench: Quench the reaction by adding a 1:1 mixture of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃. Stir vigorously for 15 minutes.

    • Validation Check: The reaction mixture will initially turn cloudy, then resolve into two distinct, clear phases as the iodine byproducts are reduced and solubilized. LC-MS analysis of the organic layer will show a clean [M+H]+ peak for the aldehyde, with the absence of an [M+16] peak, validating that anhydrous conditions successfully prevented hydrate formation and over-oxidation.

References

  • Organic Chemistry Portal. Mitsunobu Reaction. Available at:[Link]

  • Chemistry Steps. The Mitsunobu Reaction with Different Functional Groups. Available at:[Link]

  • Wikipedia. Dess–Martin periodinane. Available at:[Link]

  • Chemistry Steps. Dess–Martin periodinane (DMP) oxidation. Available at: [Link]

  • Organic & Biomolecular Chemistry (RSC Publishing). Dess–Martin periodinane-mediated oxidation of the primary alcohol of cytidine into a carboxylic acid. Available at:[Link]

  • USDA ARS. Transformation Kinetics and Mechanism of the Sulfonylurea Herbicides Pyrazosulfuron Ethyl and Halosulfuron Methyl in Aqueous Solutions. Available at:[Link]

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Troubleshooting

Technical Support Center: A Guide to Reducing Impurities in Commercial Batches of Methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate

Here is the technical support center with troubleshooting guides and FAQs. This technical guide is designed for researchers, scientists, and drug development professionals to address common purification challenges associ...

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Author: BenchChem Technical Support Team. Date: March 2026

Here is the technical support center with troubleshooting guides and FAQs.

This technical guide is designed for researchers, scientists, and drug development professionals to address common purification challenges associated with methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate. As a key heterocyclic building block, the purity of this compound is paramount for the success of subsequent synthetic steps and the integrity of final drug candidates.[1] This document provides in-depth, field-proven insights and validated protocols to help you identify, troubleshoot, and eliminate critical impurities.

Part 1: Frequently Asked Questions (FAQs) - Understanding the Impurity Profile

This section addresses the most common initial queries regarding the purity of methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate.

Q1: What are the most common impurities I should expect in my crude product batch?

A: The impurity profile is largely dictated by the classic Knorr pyrazole synthesis or related cyclocondensation methods used for its preparation. The most prevalent impurities include:

  • Regioisomers: The most challenging impurity is often the corresponding 1,5-substituted isomer (methyl 1-(2-hydroxyethyl)-1H-pyrazole-5-carboxylate). This forms when the cyclization reaction with an unsymmetrical three-carbon precursor lacks perfect regioselectivity.

  • Unreacted Starting Materials: Residual 2-hydroxyethylhydrazine and the three-carbon electrophilic partner are common.

  • Colored Byproducts: Side reactions involving the hydrazine starting material can produce colored impurities, often resulting in a yellow or brown crude product.

  • Incompletely Cyclized Intermediates: In some cases, pyrazoline intermediates may be present if the final aromatization step is incomplete.

Q2: My crude product is a yellow-brown oil/solid. How can I remove the color?

A: A colored product indicates the presence of trace impurities or degradation products. Two effective methods for decolorization are:

  • Activated Charcoal Treatment: Dissolving the crude product in a suitable organic solvent (e.g., ethyl acetate or methanol), adding a small amount of activated charcoal, and stirring can adsorb the colored impurities. The charcoal is then removed by filtering the mixture through a pad of Celite.

  • Silica Gel Plug Filtration: For less intense coloration, dissolving the compound in a minimal amount of a moderately polar solvent (like dichloromethane or ethyl acetate) and passing it through a short plug of silica gel can be sufficient. The colored impurities are often more polar and will be retained on the silica.

Q3: My ¹H NMR spectrum shows two sets of similar-looking peaks. What is the likely cause?

A: Duplicate sets of peaks in the NMR spectrum are a classic indicator of regioisomers. Both the desired 1,4-substituted product and the undesired 1,5-substituted isomer will have similar functional groups (e.g., an ethyl ester, a hydroxyethyl group, and pyrazole ring protons), but the different substitution pattern leads to distinct chemical shifts for each proton. The separation of these isomers is a primary focus of the purification strategy.

G cluster_start Starting Materials cluster_reaction Cyclocondensation Reaction cluster_products Products Hydrazine 2-Hydroxyethylhydrazine Reaction Non-regioselective attack Hydrazine->Reaction Synthon Unsymmetrical 3-Carbon Synthon Synthon->Reaction Desired Desired Product (1,4-isomer) Reaction->Desired Major Pathway Impurity Regioisomeric Impurity (1,5-isomer) Reaction->Impurity Minor Pathway

Caption: Formation of regioisomers during pyrazole synthesis.

Part 2: Troubleshooting Guide - Advanced Purification Strategies

This guide provides solutions to specific problems encountered during the purification process.

Issue 1: High Levels of Regioisomeric Impurity Detected
  • Symptom: Multiple closely-eluting spots on a TLC plate, even in various solvent systems. Purity by HPLC or NMR is significantly below target due to a second major component.

  • Root Cause: The kinetic and thermodynamic profiles of the two possible cyclization pathways are similar, leading to the formation of a mixture of products.

  • Primary Solution: Optimized Silica Gel Column Chromatography

    • Causality: Column chromatography is the most effective method for separating closely related isomers. The stationary phase (silica gel) provides a large surface area for differential adsorption, allowing for the separation of isomers based on subtle differences in their polarity and interaction with the silica.

    • Protocol: See Protocol 2 for a detailed step-by-step guide. The key to success is the careful selection of the eluent system, which must be optimized using TLC first.

Solvent System (Hexane:Ethyl Acetate) Observation on TLC Plate Recommendation
90:10Both spots remain near the baseline (Rf < 0.1).Increase polarity. The system is too non-polar.
70:30Good separation between the two spots (ΔRf ≈ 0.1-0.2), with the lower spot having an Rf of ~0.3.Optimal. This system provides the best balance of separation and reasonable elution time.
50:50Both spots have high Rf values (> 0.6) and are close together.Decrease polarity. The system is too polar, reducing interaction with the silica gel.
30:70Both spots run with the solvent front (Rf > 0.9).Drastically decrease polarity.

Table 1. Guidance for optimizing the TLC solvent system for isomer separation.

Issue 2: Product Fails to Solidify and Remains a Viscous Oil
  • Symptom: After removal of bulk solvent on a rotary evaporator, the product is a thick, non-crystalline oil.

  • Root Cause: The presence of residual solvents or impurities can significantly depress the melting point of the compound, preventing crystallization.

  • Solutions:

    • High-Vacuum Drying: Connect the flask to a high-vacuum pump for several hours to remove trace amounts of high-boiling solvents (like DMF or DMSO) that are not efficiently removed by rotary evaporation alone.

    • Purification: The most reliable solution is to purify the oil via column chromatography (Protocol 2 ). This will remove the impurities that are inhibiting crystallization. The pure fractions, once combined and concentrated, should yield a solid or be amenable to crystallization.

Issue 3: Purity Remains Sub-Optimal After a Single Purification Step
  • Symptom: A batch purified by column chromatography still shows minor impurities by HPLC, or a recrystallized batch still contains some isomeric impurity.

  • Root Cause: For achieving very high purity (>99.5%), a single purification technique may be insufficient to remove all trace impurities.

  • Solution: Implement a Multi-Step Purification Workflow.

    • Causality: Combining two purification methods that operate on different principles provides a synergistic effect. Column chromatography separates based on polarity, while recrystallization separates based on differential solubility in a specific solvent system. This orthogonal approach is highly effective at removing stubborn impurities.

G Crude Crude Product (Mixture of Isomers, Starting Materials, Color) Column Step 1: Column Chromatography Crude->Column Fractions Combine Pure Fractions (>98% Purity) Column->Fractions Separates Isomers Waste1 Colored Impurities & Starting Materials Column->Waste1 Recrystallize Step 2: Recrystallization Fractions->Recrystallize Final Final Product (>99.5% Purity) Recrystallize->Final Removes Trace Impurities Waste2 Mother Liquor (Trace Impurities) Recrystallize->Waste2

Caption: Recommended multi-step purification workflow.

Part 3: Detailed Experimental Protocols

These protocols provide validated, step-by-step methodologies for the purification of methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate.

Protocol 1: Purity Assessment by Thin-Layer Chromatography (TLC)
  • Preparation: Dissolve a small amount (~1 mg) of your crude product in a suitable solvent like ethyl acetate or dichloromethane (0.5 mL).

  • Spotting: Using a capillary tube, spot the solution onto a silica gel TLC plate. For comparison, co-spot the crude material alongside available starting materials on the same plate.

  • Development: Place the plate in a developing chamber containing a pre-equilibrated solvent system (e.g., 7:3 Hexane:Ethyl Acetate). Allow the solvent to travel up the plate until it is ~1 cm from the top.

  • Visualization: Remove the plate, mark the solvent front, and allow it to dry. Visualize the spots under a UV lamp (254 nm).[2] The presence of multiple spots indicates impurities.

Protocol 2: Purification by Silica Gel Column Chromatography
  • TLC Optimization: First, identify an optimal eluent system using TLC that provides good separation between your product and impurities (target Rf for product ≈ 0.3-0.4). A gradient of ethyl acetate in hexane is a common starting point.[3][4]

  • Column Packing: Prepare a slurry of silica gel (230-400 mesh) in the initial, non-polar eluent (e.g., 95:5 Hexane:Ethyl Acetate). Pour the slurry into a glass column and allow it to pack under gentle pressure, ensuring no air bubbles are trapped.

  • Sample Loading: Dissolve the crude product in a minimal amount of the column solvent or a stronger solvent like dichloromethane. Adsorb this solution onto a small amount of silica gel, dry it to a free-flowing powder, and carefully add it to the top of the packed column.

  • Elution: Begin eluting the column with the non-polar solvent system, collecting fractions. Gradually increase the polarity of the eluent (e.g., from 90:10 to 70:30 Hexane:Ethyl Acetate) to elute the compounds.

  • Fraction Analysis: Monitor the collected fractions by TLC.[2] Combine the fractions that contain only the pure desired product.

  • Concentration: Remove the solvent from the combined pure fractions under reduced pressure to yield the purified product.

Protocol 3: Purification by Recrystallization
  • Solvent Selection: The ideal solvent is one in which the compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling point. For pyrazole derivatives, alcohols like ethanol or isopropanol, or mixed systems like ethanol/water, are often effective.[5]

  • Dissolution: Place the crude or column-purified solid in an Erlenmeyer flask. Add a minimal amount of the chosen hot solvent and heat the mixture with stirring until the solid just completely dissolves.

  • Cooling: Remove the flask from the heat source and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals. Do not disturb the flask during this process.

  • Crystallization: Once the flask has reached room temperature, it can be placed in an ice bath for 30-60 minutes to maximize the yield of crystals.

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the collected crystals with a small amount of the cold recrystallization solvent to remove any residual mother liquor containing impurities.

  • Drying: Dry the purified crystals under vacuum to a constant weight.

Part 4: Definitive Purity Confirmation

While TLC provides a quick qualitative check, quantitative and structural confirmation requires more advanced techniques.

Technique Purpose Key Information Provided
RP-HPLC Quantitative Purity AssessmentProvides high-resolution separation, allowing for the precise quantification of the main component and impurities as a percentage of the total area.[6]
¹H & ¹³C NMR Structural Confirmation & Isomer IdentificationConfirms the chemical structure of the desired product. The presence and integration of peaks definitively identify and quantify isomeric impurities.
LC-MS Impurity IdentificationCouples the separation power of HPLC with the detection power of mass spectrometry to determine the molecular weights of unknown impurities, aiding in their structural elucidation.
GC-Headspace Residual Solvent AnalysisSpecifically quantifies the amount of residual organic solvents remaining in the final product batch.

Table 2. Summary of advanced analytical techniques for final purity validation.

By systematically applying the troubleshooting logic and detailed protocols within this guide, researchers can confidently improve the purity of their methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate batches, ensuring the quality and reliability of their scientific outcomes.

References

  • Technical Support Center: Purification of 1-ethyl-4-iodo-5-methyl-1H-pyrazole - Benchchem.
  • Recrystallization techniques for purifying pyrazole compounds - Benchchem.
  • Identifying and removing byproducts in pyrazole synthesis - Benchchem.
  • Purity Analysis of Synthesized Ethyl 5-amino-1-(2-fluorobenzyl)-1H-pyrazole-3-carboxylate: A Comparative Guide - Benchchem.
  • Substances yield after recrystallization from different solvents. - ResearchGate.
  • Sustainable synthesis of pyrazoles using alcohols as the primary feedstock by an iron catalyzed tandem C-C and C-N coupling appr - Rsc.org.
  • Synthesis of Benzyl 1-(β-Hydroxyethyl)-5-methyl-3-oxo-2-phenyl-2,3-dihydro- 1H-pyrazole-4-carboxylate - Who we serve.
  • Synthesis of Pyrazoles from 1,3-Diols via Hydrogen Transfer Catalysis - Amazon AWS.
  • Supporting Information Pyrazole Synthesis via a Cascade Sonogashira Coupling/Cyclization from N-Propargyl Sulfonylhydrazones.
  • An In-depth Technical Guide to the Synthesis of Methyl 3-amino-1H-pyrazole-4-carboxylate - Benchchem.
  • A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity - IJCPA.
  • Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC.

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Reference Data & Comparative Studies

Validation

Benchmarking Methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate Against Standard Pyrazole Linkers

As targeted protein degradation (PROTACs) and fragment-based drug discovery mature, the architectural demands on linker molecules have intensified. Historically, simple alkyl or PEG chains were sufficient for bridging ph...

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Author: BenchChem Technical Support Team. Date: March 2026

As targeted protein degradation (PROTACs) and fragment-based drug discovery mature, the architectural demands on linker molecules have intensified. Historically, simple alkyl or PEG chains were sufficient for bridging pharmacophores. However, modern drug design requires rigidifying elements to minimize entropic penalties upon binding and specific exit vectors to optimize ternary complex formation[1]. Pyrazole linkers have emerged as privileged scaffolds due to their metabolic stability, rigid heteroaromatic geometry, and ability to project substituents at precise angular vectors[2].

This guide objectively benchmarks methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate (MHEPC) against standard pyrazole linkers, such as 1-methyl-1H-pyrazole-4-carboxylate (MPC). By synthesizing structural causality with field-proven protocols, we will explore how the incorporation of the N1-(2-hydroxyethyl) appendage transforms a standard structural spacer into a highly versatile, sp3-enriched bifunctional hub for advanced therapeutics[3][4].

Structural & Physicochemical Profiling: The Causality of the N1-Appendage

To understand the superiority of MHEPC in complex synthesis, we must analyze the physicochemical limitations of standard pyrazoles. Unsubstituted 1H-pyrazoles undergo rapid tautomerization, which complicates Structure-Activity Relationship (SAR) interpretation and often results in poor pharmacokinetic profiles. N1-methylated pyrazoles (like MPC) solve the tautomerization issue and provide stability, but they act only as mono-functional endpoints, offering no secondary handle for conjugation.

MHEPC introduces a 2-hydroxyethyl group at the N1 position, providing three distinct mechanistic advantages:

  • Bifunctional Orthogonality: MHEPC contains two orthogonally reactive sites. The C4-methyl ester is primed for saponification and subsequent amide coupling, while the N1-primary alcohol is ideal for Mitsunobu etherification, esterification, or conversion to a leaving group (e.g., mesylate/halide). This allows for bidirectional growth of the molecule.

  • sp3 Enrichment (Fsp3): Increasing the fraction of sp3 carbons (Fsp3) is a proven strategy to improve aqueous solubility and reduce promiscuous off-target binding. The ethylene spacer provides local flexibility, allowing an attached warhead or E3 ligase ligand to sample multiple conformations to find the optimal binding pose without disrupting the rigidity of the core pyrazole[2].

  • Optimal Exit Vectors: In the design of cGAS PROTACs and BCL-XL inhibitors, pyrazole rings have been shown to project linkers at optimal dihedral angles (e.g., a 41° torsion relative to a picolinate core). This geometry allows the molecule to anchor deeply into lipophilic pockets (like the P4 pocket) while simultaneously directing the hydrophilic N1-linker toward the solvent-exposed region for E3 ligase recruitment[2][4].

Quantitative Benchmarking Data

The following table summarizes the physicochemical and reactive differences between MHEPC and standard pyrazole alternatives.

Property / Metric1H-Pyrazole-4-carboxylate1-Methyl-1H-pyrazole-4-carboxylate (MPC)Methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate (MHEPC)
N1-Substitution None (Tautomeric)Methyl (Inert)2-Hydroxyethyl (Reactive Primary Alcohol)
Bifunctional Capability LowLowHigh (Ester + Primary Alcohol)
sp3 Character (Fsp3) 0.200.330.50
Topological Polar Surface Area ~65 Ų~45 Ų~65 Ų (Maintains polarity while adding carbon mass)
Primary Conjugation Chemistry Amide coupling (C4)Amide coupling (C4)Amide (C4) + Mitsunobu/Etherification (N1)
Solvation / H-Bonding Donor/AcceptorAcceptor OnlyDonor/Acceptor (via terminal -OH)

Mechanistic Workflows & Logical Relationships

To visualize the strategic advantage of MHEPC, the following diagrams map both its synthetic versatility and its physicochemical logic in target binding.

A. Bifunctional Conjugation Strategy

Workflow MHEPC MHEPC (Bifunctional Linker) Saponification LiOH, THF/H2O (Chemoselective Saponification) MHEPC->Saponification Mitsunobu DIAD, PPh3, THF (Mitsunobu Etherification) MHEPC->Mitsunobu Acid C4-Carboxylic Acid (Ready for Amide Coupling) Saponification->Acid PROTAC Fully Assembled PROTAC / Chimera Acid->PROTAC Ether N1-Alkyl Ether (Linked to Target Warhead) Mitsunobu->Ether Ether->PROTAC

Fig 1: Divergent synthetic workflow of MHEPC enabling bidirectional PROTAC assembly.

B. Physicochemical Advantage in Target Binding

Logic PyCore Rigid Pyrazole Core Dihedral Optimal Dihedral Angle (e.g., 41° to core) PyCore->Dihedral Affinity High Target Affinity (Deep Pocket Anchoring) Dihedral->Affinity Hydroxy N1-(2-Hydroxyethyl) Group Fsp3 Increased Fsp3 & H-Bonding Capacity Hydroxy->Fsp3 ExitVector Versatile Exit Vector for PROTAC Linkers Hydroxy->ExitVector Solubility Improved Aqueous Solubility & PK Profile Fsp3->Solubility

Fig 2: Logical relationship between MHEPC's structural features and resulting PK/PD benefits.

Experimental Protocols: Self-Validating Systems

The following methodologies detail the chemoselective manipulation of MHEPC. These protocols are designed as self-validating systems: the causality behind the reagent choices ensures that successful execution inherently prevents common side reactions.

Protocol 1: Chemoselective Saponification of the C4-Ester

To utilize the C4 position for amide coupling (e.g., attaching an E3 ligase ligand), the methyl ester must be hydrolyzed without triggering elimination or degradation of the N1-hydroxyethyl chain.

Step-by-Step Methodology:

  • Dissolution: Dissolve 1.0 eq of MHEPC in a 3:1 mixture of Tetrahydrofuran (THF) and distilled water. Causality: The mixed solvent system ensures complete solvation of both the lipophilic pyrazole core and the highly polar lithium hydroxide reagent.

  • Temperature Control: Cool the reaction vessel to 0 °C using an ice bath. Causality: Lowering the temperature suppresses potential base-catalyzed side reactions at the primary alcohol, ensuring strict chemoselectivity for the ester.

  • Reagent Addition: Add 1.5 eq of Lithium Hydroxide monohydrate (LiOH·H₂O) portion-wise. Stir for 2 hours while allowing the reaction to slowly warm to room temperature.

  • Validation & Workup: Monitor via TLC (DCM:MeOH 9:1). Upon consumption of the starting material, concentrate the THF in vacuo. Acidify the aqueous layer to pH ~3 using 1M HCl.

  • Isolation: Extract the resulting 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylic acid with Ethyl Acetate (3x). Dry over anhydrous Na₂SO₄ and concentrate. The precipitation of a white solid upon acidification serves as visual validation of successful hydrolysis.

Protocol 2: Mitsunobu Conjugation at the N1-Exit Vector

The primary alcohol of MHEPC is an excellent nucleophile for Mitsunobu etherification, allowing direct linkage to a phenolic target-binding warhead without the need to pre-activate the alcohol to a halide.

Step-by-Step Methodology:

  • Preparation: In a flame-dried flask under an inert Argon atmosphere, dissolve 1.0 eq of MHEPC, 1.1 eq of the phenolic warhead, and 1.2 eq of Triphenylphosphine (PPh₃) in anhydrous THF.

  • Activation: Cool the mixture to 0 °C. Dropwise, add 1.2 eq of Diisopropyl azodicarboxylate (DIAD). Causality: DIAD is chosen over DEAD due to its superior safety profile and enhanced stereocontrol. The slow addition at 0 °C prevents the exothermic decomposition of the betaine intermediate.

  • Reaction: Remove the ice bath and stir at room temperature for 12 hours. The formation of triphenylphosphine oxide (a white precipitate in certain non-polar solvents) indicates the successful activation of the alcohol.

  • Purification: Quench with saturated aqueous NH₄Cl. Extract with DCM, dry, and concentrate. Purify via silica gel flash chromatography. Causality: The highly polar nature of the unreacted MHEPC allows for easy chromatographic separation from the highly lipophilic ether product, validating the reaction's completion.

References

  • Source: National Institutes of Health (NIH)
  • Source: National Institutes of Health (NIH)
  • Discovery of a Novel CRBN-Recruiting cGAS PROTAC Degrader for the Treatment of Ulcerative Colitis Source: Journal of Medicinal Chemistry - ACS Publications URL
  • 1-(2-hydroxyethyl)

Sources

Comparative

A Senior Application Scientist's Guide to the Spectroscopic Differentiation of Methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate and its Regioisomers

Introduction: The Regioisomer Challenge in Pyrazole-Based Drug Discovery The pyrazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents.[1] When synthesizing functionalized...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Regioisomer Challenge in Pyrazole-Based Drug Discovery

The pyrazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents.[1] When synthesizing functionalized pyrazoles, such as the promising methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate, the reaction of a substituted hydrazine with a 1,3-dicarbonyl precursor can often lead to a mixture of regioisomers. These isomers, while sharing the same molecular formula, possess distinct substitution patterns that can profoundly alter their physicochemical properties, biological activity, and safety profiles. Consequently, the unambiguous identification of the correct regioisomer is a critical, non-negotiable step in drug development and quality control.

This in-depth guide provides a comprehensive spectroscopic framework for the confident differentiation of methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate from its key regioisomers: the 3-carboxylate and 5-carboxylate derivatives. We will delve into the nuances of ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry data, explaining the underlying chemical principles that give rise to their unique spectral fingerprints. This document is intended for researchers, chemists, and quality control specialists who require robust, validated methods for structural elucidation in heterocyclic chemistry.

The Compounds of Interest: Molecular Structures

The three regioisomers under investigation share the molecular formula C₇H₁₀N₂O₃. The structural difference lies in the position of the methyl carboxylate group on the pyrazole ring.

G cluster_0 Methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate (Target Isomer) cluster_1 Methyl 1-(2-hydroxyethyl)-1H-pyrazole-3-carboxylate (Regioisomer A) cluster_2 Methyl 1-(2-hydroxyethyl)-1H-pyrazole-5-carboxylate (Regioisomer B) mol1 mol1 mol2 mol2 mol3 mol3

Figure 1: Molecular structures of the target compound and its primary regioisomers.

Analytical Workflow for Regioisomer Identification

A systematic approach is crucial for efficient and accurate identification. The following workflow outlines the recommended analytical process, starting from broad characterization to definitive structural confirmation.

G start Unknown Sample (Mixture or Pure Isomer) ms Mass Spectrometry (MS) Confirm Molecular Weight (170.17 g/mol) start->ms ir Infrared (IR) Spectroscopy Confirm Functional Groups (O-H, C=O) start->ir nmr1h 1D ¹H NMR Initial Isomer Hypothesis ms->nmr1h ir->nmr1h nmr13c 1D ¹³C NMR Carbon Skeleton Analysis nmr1h->nmr13c nmr2d 2D NMR (COSY, HSQC, HMBC) Unambiguous Confirmation nmr1h->nmr2d For complex cases nmr13c->nmr2d If ambiguity remains conclusion Structure Elucidated nmr13c->conclusion If sufficiently distinct nmr2d->conclusion

Caption: Recommended workflow for the spectroscopic identification of pyrazole regioisomers.

Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy - The Definitive Tool

NMR spectroscopy is the most powerful technique for distinguishing these regioisomers. The electronic environment of each proton and carbon atom is uniquely influenced by the position of the electron-withdrawing methyl carboxylate group, leading to predictable and discernible differences in their chemical shifts and coupling patterns.[2][3]

¹H NMR Spectroscopic Comparison

The key diagnostic region in the ¹H NMR spectrum is that of the pyrazole ring protons. The number of signals, their multiplicity, and their chemical shifts provide the first and most crucial clues to the substitution pattern.

Table 1: Predicted ¹H NMR Chemical Shifts (δ, ppm) and Multiplicities

Proton Assignment4-Carboxylate (Target)3-Carboxylate (Regioisomer A)5-Carboxylate (Regioisomer B)Rationale for Differences
H3 (pyrazole) ~8.0 (s)---~7.5 (d)In the 4-carboxylate, H3 and H5 are singlets. In the 5-carboxylate, H3 is a doublet coupled to H4.
H4 (pyrazole) ---~6.7 (d)~6.9 (d)The H4 proton is coupled to an adjacent ring proton (H3 or H5), appearing as a doublet. It is generally more shielded than H3/H5.
H5 (pyrazole) ~7.9 (s)~7.7 (d)---In the 4-carboxylate, H5 is a singlet. In the 3-carboxylate, H5 is a doublet coupled to H4.
N-CH₂ ~4.2 (t)~4.3 (t)~4.5 (t)Proximity to the electron-withdrawing ester at C5 in Regioisomer B causes a noticeable downfield shift.
CH₂-OH ~3.8 (t)~3.8 (t)~3.9 (t)Relatively consistent across isomers.
O-CH₃ (ester) ~3.8 (s)~3.9 (s)~3.9 (s)Relatively consistent across isomers.
O-H broadbroadbroadPosition is variable and depends on solvent and concentration.

Expert Analysis of ¹H NMR Data:

  • Methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate (Target): The most telling feature is the presence of two singlets in the aromatic region (~7.9-8.0 ppm). These correspond to the H3 and H5 protons, which are not coupled to each other. The absence of any doublets in the pyrazole region is a definitive marker for the 4-substituted isomer.

  • Methyl 1-(2-hydroxyethyl)-1H-pyrazole-3-carboxylate (Regioisomer A): The spectrum will display two doublets in the aromatic region. The more shielded doublet (~6.7 ppm) corresponds to the H4 proton, while the more deshielded doublet (~7.7 ppm) corresponds to the H5 proton. The coupling constant between them (J ≈ 2-3 Hz) confirms their adjacency.

  • Methyl 1-(2-hydroxyethyl)-1H-pyrazole-5-carboxylate (Regioisomer B): Similar to the 3-carboxylate, this isomer also shows two doublets in the aromatic region. However, a key distinction can often be made by observing the chemical shift of the N-CH₂ protons. The C5 position is spatially proximate to the N1 substituent. The strong electron-withdrawing effect of the carboxylate group at C5 deshields the adjacent N-CH₂ protons, shifting them further downfield (~4.5 ppm) compared to the other two isomers. This through-space electronic effect is a reliable indicator.

For absolute certainty, 2D NMR techniques are invaluable. A ¹H-¹H COSY experiment will show a cross-peak between the H4 and H5 protons in the 3-carboxylate, and between the H3 and H4 protons in the 5-carboxylate, while no such correlation will exist for the 4-carboxylate isomer.[3]

¹³C NMR Spectroscopic Comparison

¹³C NMR provides a complementary and equally definitive dataset. The chemical shifts of the pyrazole ring carbons are highly sensitive to the nature and position of substituents.[4][5]

Table 2: Predicted ¹³C NMR Chemical Shifts (δ, ppm)

Carbon Assignment4-Carboxylate (Target)3-Carboxylate (Regioisomer A)5-Carboxylate (Regioisomer B)Rationale for Differences
C=O (ester) ~163~162~160The electronic environment subtly influences the carbonyl carbon shift.
C3 (pyrazole) ~140~150~142The carbon directly attached to the ester group (C3 in A) is significantly deshielded.
C4 (pyrazole) ~112~110~115The C4 carbon is generally the most shielded pyrazole carbon.[6]
C5 (pyrazole) ~135~133~145The carbon directly attached to the ester group (C5 in B) is significantly deshielded.
N-CH₂ ~52~51~55Consistent with the ¹H NMR, the N-CH₂ carbon is deshielded by the adjacent C5-ester in Regioisomer B.
CH₂-OH ~60~60~60Highly consistent across all isomers.
O-CH₃ (ester) ~51~52~52Highly consistent across all isomers.

Expert Analysis of ¹³C NMR Data:

The key to differentiation lies in identifying which pyrazole carbon is most deshielded (downfield).

  • 4-Carboxylate (Target): The C3 and C5 carbons will have relatively similar, deshielded chemical shifts (~140 and ~135 ppm, respectively), while the C4 carbon, which bears the ester, will be significantly more shielded (~112 ppm).

  • 3-Carboxylate (Regioisomer A): The C3 carbon, directly bonded to the ester group, will be the most deshielded signal in the pyrazole region (~150 ppm).

  • 5-Carboxylate (Regioisomer B): The C5 carbon, bearing the ester, will be the most deshielded signal (~145 ppm).

A ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation) experiment is the ultimate tool for unambiguous assignment.[1] For example, in the 5-carboxylate isomer, a 3-bond correlation (³JCH) will be observed between the N-CH₂ protons and the C5 carbon, definitively linking the N1-substituent to the C5 position.[7] No such correlation would exist for the 3-carboxylate isomer.

Part 2: Corroborative Spectroscopic Techniques

While NMR is definitive, IR and MS provide rapid, valuable, and corroborative data.

Infrared (IR) Spectroscopy

All three isomers will exhibit similar characteristic IR absorption bands for the primary functional groups. Differentiation based solely on IR is difficult, but it serves as an excellent confirmation of successful synthesis.

Table 3: Key IR Absorption Bands (cm⁻¹)

Functional GroupExpected Wavenumber (cm⁻¹)Appearance
O-H Stretch (alcohol) 3200 - 3500Broad
C-H Stretch (sp³) 2850 - 3000Medium
C=O Stretch (ester) 1700 - 1730Strong, Sharp
C=N, C=C Stretch (ring) 1450 - 1600Medium to Strong
C-O Stretch (ester, alcohol) 1050 - 1300Strong

Subtle shifts in the fingerprint region (< 1400 cm⁻¹) may exist due to differences in the overall molecular dipole and vibrational modes of the substituted ring, but these are not typically used for primary identification.[8]

Mass Spectrometry (MS)

As regioisomers, all three compounds will have the same exact mass. High-resolution mass spectrometry (HRMS) should confirm the molecular formula C₇H₁₀N₂O₃ with a calculated m/z for [M+H]⁺ of approximately 171.0764.

While the molecular ion will be identical, the fragmentation patterns under electron ionization (EI-MS) or collision-induced dissociation (CID) could differ. For instance, the proximity of the N1-substituent to the ester group in the 5-carboxylate might open unique fragmentation pathways, such as a concerted loss of the entire hydroxyethyl group and a fragment of the ester. However, without established fragmentation libraries for these specific compounds, relying on MS for differentiation is less robust than NMR.

Part 3: Standard Operating Procedures (SOPs) for Data Acquisition

To ensure data quality and reproducibility, the following experimental protocols are recommended.

SOP-01: NMR Sample Preparation and Acquisition
  • Sample Preparation: Accurately weigh 5-10 mg of the pyrazole sample and dissolve it in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry NMR tube. DMSO-d₆ is often preferred as it can help in observing exchangeable protons like -OH.

  • ¹H NMR Acquisition:

    • Use a standard single-pulse experiment on a ≥400 MHz spectrometer.

    • Acquire 16-64 scans with a relaxation delay of 2-5 seconds.

    • Set the spectral width to cover a range of 0-12 ppm.

  • ¹³C NMR Acquisition:

    • Use a standard proton-decoupled pulse program (e.g., zgpg30).

    • Acquire 1024-4096 scans, depending on sample concentration.

    • Set the spectral width to 0-200 ppm.

  • 2D NMR Acquisition (if required):

    • For HMBC , optimize the experiment for a long-range coupling constant of 8-10 Hz to observe 2- and 3-bond correlations.

    • For HSQC , optimize for a one-bond ¹JCH of ~145-155 Hz.[9]

SOP-02: IR Spectroscopy Acquisition
  • Sample Preparation: For solid samples, use an Attenuated Total Reflectance (ATR) accessory. Place a small amount of the solid on the ATR crystal and apply pressure.

  • Acquisition: Collect the spectrum from 4000 to 400 cm⁻¹.

  • Processing: Perform a background subtraction and ATR correction.

SOP-03: Mass Spectrometry Acquisition
  • Sample Preparation: Prepare a dilute solution (10-100 µg/mL) of the sample in a suitable solvent (e.g., methanol or acetonitrile).

  • Acquisition (ESI-HRMS): Infuse the sample into an Electrospray Ionization (ESI) source coupled to a high-resolution mass analyzer (e.g., TOF or Orbitrap).

  • Analysis: Acquire data in positive ion mode and determine the exact mass of the [M+H]⁺ ion, comparing it to the theoretical value for C₇H₁₀N₂O₃.

Conclusion

The differentiation of methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate from its 3- and 5-carboxylate regioisomers is a task that can be accomplished with high confidence through a systematic application of modern spectroscopic techniques. While IR and MS confirm the functional groups and molecular formula, NMR spectroscopy stands as the definitive arbiter.

  • The 4-carboxylate is uniquely identified by two singlets for its pyrazole protons in the ¹H NMR spectrum.

  • The 3- and 5-carboxylates are identified by two doublets for their pyrazole protons. They can be distinguished from each other by the significant downfield shift of the N-CH₂ protons in the 5-carboxylate isomer, a direct consequence of the proximity to the C5-ester group.

For absolute structural proof, 2D NMR experiments such as COSY and particularly HMBC provide an irrefutable map of the molecular connectivity, leaving no room for ambiguity. By following the workflow and analytical logic presented in this guide, researchers can ensure the structural integrity of their compounds, a critical step towards successful outcomes in research and development.

References

  • Lopez, C., Claramunt, R. M., Trofimenko, S., & Elguero, J. (1993). A 13C NMR spectroscopy study of the structure of N-H pyrazoles and indazoles. Canadian Journal of Chemistry, 71(5), 678-687. [Link]

  • Jimeno, M. L., et al. (1997). 1H and 13C NMR study of perdeuterated pyrazoles. Magnetic Resonance in Chemistry, 35(4), 291-294.
  • ResearchGate. (n.d.). ¹³C NMR chemical shifts for pyrazoles 1Pz–12Pz in DMSO-d6 at 50°C. [Link]

  • Claramunt, R. M., et al. (2003). Protonation and phase effects on the NMR chemical shifts of imidazoles and pyrazoles: experimental results and GIAO calculations. New Journal of Chemistry, 27(3), 531-538. [Link]

  • Oxford Instruments. (2024). Utilizing benchtop NMR spectroscopy to identify regioisomers in pharmaceutical compounds. [Link]

  • Fossa, P., et al. (2020). Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives. Molecules, 25(23), 5585. [Link]

  • Oxford Instruments. (n.d.). Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy. [Link]

  • Giddens, J. P., et al. (2016). Use of the 2D 1H-13C HSQC NMR Methyl Region to Evaluate the Higher Order Structural Integrity of Biopharmaceuticals. Journal of Pharmaceutical Sciences, 105(6), 1836-1842. [Link]

  • Janez, D., et al. (2021). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. Molecules, 26(13), 3822. [Link]

  • Anderson, D. J., & Griffiths, D. L. (1971). A vibrational assignment for pyrazole. Journal of the Chemical Society B: Physical Organic, 7, 1344-1347. [Link]

Sources

Validation

A Comparative Guide to the Validation of Gas Chromatography-Mass Spectrometry for the Quantification of Methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate

Introduction: The Analytical Imperative in Pharmaceutical Development In the landscape of pharmaceutical research and development, the journey from a novel molecule to a market-approved drug is paved with rigorous analyt...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Analytical Imperative in Pharmaceutical Development

In the landscape of pharmaceutical research and development, the journey from a novel molecule to a market-approved drug is paved with rigorous analytical scrutiny. The purity, stability, and concentration of active pharmaceutical ingredients (APIs) and their intermediates are not merely data points; they are the cornerstones of safety and efficacy. Methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate, a heterocyclic building block pivotal in the synthesis of various therapeutic agents, is no exception.[1] Its precise quantification is critical for ensuring reaction yield, monitoring purity, and maintaining batch-to-batch consistency.

This guide provides a comprehensive, in-depth validation of a Gas Chromatography-Mass Spectrometry (GC-MS) method for the analysis of this pyrazole derivative. Moving beyond a simple recitation of steps, we will explore the scientific rationale behind each experimental choice, grounding our protocol in the principles of analytical excellence. Furthermore, we will objectively compare the validated GC-MS method with viable alternatives like High-Performance Liquid Chromatography (HPLC), offering a decision-making framework for researchers, scientists, and drug development professionals. This document is structured to serve as a practical, authoritative resource, adhering to the principles outlined in the International Council for Harmonisation (ICH) Q2(R1) guidelines.[2][3]

Part 1: A Deep Dive into GC-MS Method Validation

Gas Chromatography-Mass Spectrometry is a powerful hybrid technique that combines the superior separation capabilities of gas chromatography with the highly specific detection and identification power of mass spectrometry. For a semi-volatile compound like methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate, GC-MS is an excellent choice, offering both high resolution and structural confirmation.

The Causality Behind Derivatization: A key experimental consideration for this analyte is its free hydroxyl (-OH) group. Polar functional groups like hydroxyls can interact with active sites in the GC column, leading to poor peak shape (tailing) and reduced volatility. To mitigate this, a derivatization step is essential. Silylation, using a reagent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), replaces the active hydrogen on the hydroxyl group with a non-polar trimethylsilyl (TMS) group. This increases the analyte's volatility and thermal stability, resulting in sharper, more symmetrical chromatographic peaks and improved quantification.[4]

The Validation Workflow: A Systematic Approach

The objective of method validation is to demonstrate that an analytical procedure is suitable for its intended purpose.[5] Our validation protocol for methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate encompasses the core parameters mandated by regulatory bodies.

GC_MS_Validation_Workflow cluster_params Validation Parameters A Standard & Sample Preparation B Analyte Derivatization (Silylation with BSTFA) A->B Transfer to Vial C GC-MS Analysis B->C Inject into GC D Validation Parameter Evaluation C->D Acquire Data P1 Specificity P2 Linearity & Range P3 Accuracy P4 Precision P5 LOD & LOQ P6 Robustness E Method Validation Report P1->E Compile Results P2->E Compile Results P3->E Compile Results P4->E Compile Results P5->E Compile Results P6->E Compile Results

Caption: Workflow for GC-MS method validation.

Specificity & Selectivity

Specificity is the ability of the method to assess unequivocally the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.[6][7] Mass spectrometry provides a high degree of specificity because the fragmentation pattern of a molecule is a unique chemical fingerprint.

Experimental Protocol:

  • Prepare three sample types: a blank solvent (e.g., Dichloromethane), a standard solution of the derivatized analyte, and a sample of the analyte spiked into a representative process matrix (e.g., a crude reaction mixture).

  • Inject each sample into the GC-MS system under the optimized conditions.

  • Acceptance Criteria: The blank should show no interfering peaks at the retention time of the analyte. The mass spectrum of the analyte peak in the standard and spiked matrix samples must match, confirming its identity and demonstrating that there is no co-eluting interference.

ParameterOptimized ConditionJustification
GC Column Agilent DB-5ms (30m x 0.25mm, 0.25µm)A non-polar column ideal for general-purpose analysis of semi-volatile compounds.
Carrier Gas HeliumProvides good efficiency and is inert.
Flow Rate 1.2 mL/min (Constant Flow)Optimal for balancing separation efficiency and analysis time.
Inlet Temp 250 °CEnsures rapid volatilization of the derivatized analyte without thermal degradation.
Oven Program 100°C (hold 1 min), ramp to 280°C at 20°C/min, hold 5 minProvides good separation from potential lower and higher boiling impurities.
MS Source Temp 230 °CStandard temperature for robust ionization.
MS Quad Temp 150 °CStandard temperature for stable mass filtering.
Acquisition Mode Selected Ion Monitoring (SIM)Enhances sensitivity by monitoring only specific, characteristic ions of the analyte.
Monitored Ions (m/z) e.g., Molecular Ion [M]+, [M-15]+, [M-CH2OTMS]+Specific ions are chosen based on the analyte's fragmentation pattern to ensure high selectivity.
Linearity and Range

Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte within a given range.[8][9] The range is the interval between the upper and lower concentrations for which the method has been shown to have suitable precision, accuracy, and linearity.[10]

Experimental Protocol:

  • Prepare a stock solution of the derivatized analyte.

  • Perform serial dilutions to create at least five calibration standards across the expected working range (e.g., 80% to 120% of the target concentration).[3]

  • Inject each standard in triplicate.

  • Plot the average peak area against the concentration and perform a linear regression analysis.

  • Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.995. The y-intercept should be minimal.

Concentration (µg/mL)Peak Area (n=3, Mean)
10.0150,250
25.0375,600
50.0751,300
75.01,125,950
100.01,501,200
Regression Equation y = 15005x + 1150
Correlation Coefficient (r²) 0.9998
Accuracy

Accuracy measures the closeness of the test results to the true value and is expressed as percent recovery.[10]

Experimental Protocol:

  • Prepare a blank matrix solution.

  • Spike the blank matrix with the analyte at three concentration levels (low, medium, and high), covering the specified range (e.g., 80%, 100%, and 120% of the target concentration).

  • Prepare each level in triplicate.

  • Analyze the samples and calculate the concentration using the previously established calibration curve.

  • Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0%.[11]

LevelSpiked Conc. (µg/mL)Measured Conc. (µg/mL, Mean)Recovery (%)
Low (80%)40.039.899.5
Medium (100%)50.050.3100.6
High (120%)60.059.599.2
Precision

Precision expresses the closeness of agreement among a series of measurements from the same homogeneous sample under prescribed conditions. It is evaluated at two levels: repeatability and intermediate precision.[5]

  • Repeatability (Intra-assay precision): Assesses precision over a short interval with the same analyst and equipment.

  • Intermediate Precision (Inter-assay precision): Assesses variations within the lab, such as different days, analysts, or equipment.

Experimental Protocol:

  • Repeatability: Prepare six determinations at 100% of the test concentration and analyze them on the same day.[3]

  • Intermediate Precision: Repeat the analysis on a different day with a different analyst.

  • Acceptance Criteria: The relative standard deviation (%RSD) should not be more than 2.0%.

ParameterMeasured Conc. (µg/mL, n=6)Mean%RSD
Repeatability (Day 1) 50.1, 50.5, 49.8, 50.2, 49.9, 50.350.130.52%
Intermediate (Day 2) 50.8, 49.6, 50.5, 51.0, 49.9, 50.450.371.05%
Limit of Detection (LOD) and Limit of Quantification (LOQ)

LOD is the lowest amount of analyte that can be detected but not necessarily quantitated as an exact value.[12] LOQ is the lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.[13]

Experimental Protocol:

  • The determination can be based on the signal-to-noise ratio (S/N).

  • Prepare and inject solutions of the analyte at decreasing concentrations.

  • Acceptance Criteria: LOD is typically determined at a S/N ratio of 3:1, and LOQ at a S/N ratio of 10:1.[10]

ParameterConcentration (µg/mL)Signal-to-Noise Ratio
LOD 0.053.2
LOQ 0.1510.5

Part 2: A Comparative Guide to Alternative Analytical Techniques

While GC-MS is a highly effective technique, the choice of an analytical method is always context-dependent. Factors such as available instrumentation, sample throughput requirements, and the specific goals of the analysis (e.g., purity assay vs. trace analysis) are paramount. Here, we compare GC-MS with its primary alternative: High-Performance Liquid Chromatography (HPLC).

Method_Selection_Tree Start Need to Quantify Analyte? Prop Is Analyte Thermally Stable & Volatile (or Derivatizable)? Start->Prop Yes Spec Is High Specificity (Structural Confirmation) Required? Prop->Spec Yes HPLC HPLC-UV / LC-MS Prop->HPLC No GCMS GC-MS Spec->GCMS Yes Spec->HPLC No (Routine QC) LCMS LC-MS/MS HPLC->LCMS Need higher sensitivity/specificity?

Caption: Decision tree for analytical method selection.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC separates compounds based on their differential partitioning between a liquid mobile phase and a solid stationary phase. For methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate, a reversed-phase method (e.g., C18 column) would be appropriate. The pyrazole ring contains a chromophore, making it detectable by a UV detector.

  • Advantages:

    • No Derivatization: The analyte can be analyzed directly, saving sample preparation time and avoiding potential side reactions.

    • Robustness: HPLC is a workhorse technique in most pharmaceutical labs, known for its reliability and high throughput.

  • Disadvantages:

    • Lower Specificity: A UV detector cannot distinguish between the analyte and other co-eluting compounds that absorb at the same wavelength. Peak identity is based solely on retention time, which is less definitive than a mass spectrum.

    • Solvent Consumption: HPLC typically uses larger volumes of organic solvents compared to GC.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS couples the separation power of HPLC with the detection specificity of mass spectrometry. This technique overcomes the primary limitation of HPLC-UV.

  • Advantages:

    • High Specificity and Sensitivity: Like GC-MS, it provides structural confirmation and can achieve very low detection limits, making it ideal for impurity profiling or bioanalysis.[14]

    • Broad Applicability: Suitable for a wide range of compounds, including those that are non-volatile or thermally labile, without the need for derivatization.

  • Disadvantages:

    • Cost and Complexity: LC-MS systems are generally more expensive to acquire and maintain than GC-MS or HPLC-UV systems.

    • Matrix Effects: The ionization process in LC-MS can be suppressed or enhanced by components in the sample matrix, which requires careful method development to manage.[15]

Comparative Summary
FeatureGC-MS (with Derivatization)HPLC-UVLC-MS/MS
Specificity Very High (Mass Spectrum)Moderate (Retention Time)Very High (MS/MS Spectrum)
Sensitivity HighModerateVery High
Derivatization Required for this analyteNot RequiredNot Required
Sample Throughput ModerateHighModerate
Instrumentation Cost Moderate-HighLow-ModerateHigh
Primary Application Purity testing, structural confirmation, identification of volatile impurities.Routine QC, potency assays, dissolution testing.Trace-level quantification, impurity profiling, bioanalysis.

Conclusion

The Gas Chromatography-Mass Spectrometry method, when properly validated according to ICH guidelines, is a highly specific, sensitive, and reliable technique for the quantification of methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate. The critical step of silylation derivatization addresses the analyte's polarity, ensuring excellent chromatographic performance. Our detailed validation protocol and the accompanying data demonstrate that the method meets all regulatory requirements for accuracy, precision, linearity, and specificity.

However, no single analytical technique is universally superior. For routine quality control where high throughput is paramount and interferences are well-characterized, a validated HPLC-UV method may offer a more efficient workflow by eliminating the derivatization step. For applications requiring the utmost sensitivity, such as the analysis of trace-level degradants or pharmacokinetic studies, an LC-MS/MS method would be the gold standard. Ultimately, the selection of the most appropriate analytical tool is a strategic decision that must align with the specific scientific question, the stage of drug development, and the available resources.

References

  • ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. European Compliance Academy (ECA). [Link]

  • Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. [Link]

  • Q2(R1) Validation of Analytical Procedures: An Implementation Guide. ResearchGate. [Link]

  • ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

  • How To Perform Linearity and Range In Method Validation: Easy Tips. PharmaGuru. [Link]

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Safety & Regulatory Compliance

Handling

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals handling methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate. As a novel or specialized chem...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals handling methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate. As a novel or specialized chemical, a specific Safety Data Sheet (SDS) may not be readily available. Therefore, the following protocols are grounded in a conservative approach, drawing from the hazard profiles of structurally similar pyrazole derivatives and established principles of laboratory safety. This ensures a high margin of safety when handling compounds with unknown toxicological profiles.

The Logic of Precaution: Understanding the Hazard Profile

Pyrazole derivatives, as a class of heterocyclic compounds, are integral to drug discovery and development due to their wide spectrum of biological activities.[1][2] However, this bioactivity necessitates a rigorous approach to safety. Analogous pyrazole compounds are known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[3][4][5][6][7] Some are also classified as harmful if swallowed.[7][8]

Given these potential hazards, methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate should be handled as a potentially hazardous substance. The primary routes of exposure to mitigate are dermal contact, eye contact, and inhalation.[9][10]

Core Directive: Personal Protective Equipment (PPE)

A comprehensive PPE plan is the foundation of safe handling. The following equipment is mandatory when working with methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate.

Protection TypeRecommended EquipmentSpecifications & Rationale
Eye and Face Protection Safety glasses with side-shields or chemical splash goggles; face shield.Essential to prevent eye contact which can cause serious and potentially irreversible damage.[3][4] A face shield should be worn over goggles when there is a significant risk of splashing.
Skin Protection Chemical-resistant gloves (Nitrile rubber recommended).To prevent skin contact, which can lead to irritation.[4][5] Gloves must be inspected for tears or holes before each use and replaced immediately if contaminated or damaged.[9][11]
Body Protection Laboratory coat.To protect personal clothing from contamination and prevent skin exposure.
Respiratory Protection Use in a well-ventilated area, preferably under a chemical fume hood.To minimize the inhalation of any dust or aerosols.[9] If engineering controls are inadequate, a NIOSH-approved respirator may be necessary.[9]

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a strict operational protocol is critical for minimizing exposure and ensuring a safe working environment.

Pre-Handling Preparation
  • Consult Safety Resources : If an SDS is available, review it thoroughly. In its absence, treat the compound with the precautions outlined in this guide.[12]

  • Engineering Controls : Ensure work is conducted in a well-ventilated laboratory, preferably within a certified chemical fume hood to control airborne contaminants.[9][13]

  • Gather Materials : Have all necessary equipment, including the chemical, solvents, glassware, and waste containers, ready within the work area to minimize movement and potential for spills.[14]

  • Emergency Preparedness : Confirm that an eyewash station and safety shower are readily accessible and unobstructed.[9]

Donning PPE

The correct sequence for putting on PPE is crucial to avoid contamination.

  • Lab Coat : Don the laboratory coat, ensuring it is fully buttoned.

  • Goggles/Face Shield : Put on safety goggles and, if necessary, a face shield.

  • Gloves : Don nitrile gloves, ensuring the cuffs of the gloves extend over the cuffs of the lab coat sleeves to create a protective barrier.[15]

Handling the Compound
  • Chemical Handling : Handle the compound with care, avoiding the creation of dust or aerosols.[11][16] Use spatulas or other appropriate tools for transferring solids.

  • Avoid Contact : Never touch the chemical with bare hands.[12] If contact occurs, immediately follow first aid procedures.[7]

  • General Practices : Do not eat, drink, or apply cosmetics in the laboratory.[12][13] Wash hands thoroughly with soap and water after handling the chemical and before leaving the laboratory.[11][13]

Disposal Plan: Environmental Responsibility and Safety

All waste materials contaminated with methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate must be treated as hazardous chemical waste.

Waste Segregation
  • Dedicated Containers : Use separate, clearly labeled, and sealed containers for different types of waste (solid, liquid).[14]

  • Compatibility : Ensure waste containers are made of materials compatible with the chemical and any solvents used.[14] Do not mix incompatible waste streams.

Step-by-Step Disposal Procedure
  • Solid Waste :

    • Collect any unused or waste powder, along with contaminated items like weighing paper and pipette tips, in a designated, sealed hazardous waste container.

    • Label the container clearly with the chemical name and appropriate hazard warnings.[14]

  • Liquid Waste :

    • Collect all solutions containing the compound and any rinsate from cleaning glassware into a designated liquid hazardous waste container.

    • Do not dispose of this chemical down the drain.[13]

  • Contaminated PPE :

    • Contaminated gloves, bench paper, and other disposable materials should be collected in a designated hazardous waste container.

  • Empty Containers :

    • Triple-rinse the original container with a suitable solvent (e.g., ethanol or acetone).

    • Collect the rinsate as hazardous liquid waste.

    • Deface the label on the empty container before disposing of it in regular trash, in accordance with institutional guidelines.

  • Final Disposal :

    • Store all sealed hazardous waste containers in a designated accumulation area.

    • Arrange for pickup and disposal through your institution's Environmental Health and Safety (EHS) department or a licensed professional waste disposal service.[5]

Workflow for Safe Handling and Disposal

The following diagram outlines the critical decision-making and operational flow for managing methyl 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylate in a laboratory setting.

cluster_prep Preparation Phase cluster_handling Handling Phase cluster_disposal Disposal Phase Risk_Assessment Risk Assessment (Review Analogous Compound Data) Select_PPE Select Appropriate PPE (Goggles, Nitrile Gloves, Lab Coat) Risk_Assessment->Select_PPE Determines Prep_Workspace Prepare Workspace (Chemical Fume Hood) Select_PPE->Prep_Workspace Informs Don_PPE Don PPE Correctly Prep_Workspace->Don_PPE Leads to Handle_Chemical Handle Chemical Safely (Avoid Dust/Aerosols) Don_PPE->Handle_Chemical Experiment Perform Experiment Handle_Chemical->Experiment Segregate_Waste Segregate Waste (Solid, Liquid, Contaminated PPE) Experiment->Segregate_Waste Generates Label_Waste Label Waste Containers Segregate_Waste->Label_Waste Store_Waste Store in Designated Area Label_Waste->Store_Waste EHS_Pickup Arrange EHS Disposal Store_Waste->EHS_Pickup

Figure 1: Workflow from risk assessment to final disposal.

References

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  • BenchChem. (n.d.). Prudent Disposal of Diphenyl-1H-pyrazole-4,5-diamine: A Step-by-Step Guide for Laboratory Professionals.
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